Technical Documentation Center

4-Chloro-3-hydroxy-2H-pyran-2-one Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Chloro-3-hydroxy-2H-pyran-2-one
  • CAS: 159395-50-3

Core Science & Biosynthesis

Foundational

Synthesis and Characterization of 4-Chloro-3-hydroxy-2H-pyran-2-one: An In-Depth Technical Guide

Introduction & Environmental Significance As analytical and environmental chemistry evolves, the identification of specific halogenated biomarkers becomes critical for assessing the ecological footprint of industrial pro...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Environmental Significance

As analytical and environmental chemistry evolves, the identification of specific halogenated biomarkers becomes critical for assessing the ecological footprint of industrial processes. 4-Chloro-3-hydroxy-2H-pyran-2-one is a highly significant chlorinated heterocyclic compound, primarily recognized as a ubiquitous byproduct in the filtrates from the chlorine prebleaching of alkaline pulps (1)[1].

For drug development professionals and environmental toxicologists, quantifying this compound is essential for monitoring the efficacy and safety of elemental chlorine-free (ECF) versus traditional bleaching effluents (2)[2]. Drawing on extensive field experience, this whitepaper provides a robust, self-validating methodology for the targeted synthesis, isolation, and analytical characterization of 4-chloro-3-hydroxy-2H-pyran-2-one.

Mechanistic Rationale and Synthetic Strategy

The core synthetic strategy relies on the regioselective electrophilic chlorination of 3-hydroxy-2H-pyran-2-one.

  • Causality in Reagent Selection: Direct chlorination using chlorine gas ( Cl2​ ) often lacks selectivity, leading to over-chlorination or ring-opening degradation products. To achieve precise mono-chlorination, N-chlorosuccinimide (NCS) is employed as a mild, controlled source of electrophilic chlorine ( Cl+ ) (1)[1].

  • Regioselectivity: The hydroxyl group at the C3 position acts as a strong electron-donating group (EDG) via resonance, significantly increasing the nucleophilicity of the adjacent C4 carbon. This electronic activation directs the incoming Cl+ exclusively to the C4 position, ensuring high yield and isomeric purity.

Experimental Protocols

Note: The following protocol is designed as a self-validating system. The successful formation of the product must be confirmed via intermediate TLC and final GC-MS derivatization.

Protocol A: Synthesis of 4-Chloro-3-hydroxy-2H-pyran-2-one
  • Preparation: Dissolve 10.0 mmol of 3-hydroxy-2H-pyran-2-one in 25 mL of anhydrous dichloromethane (DCM) under an inert argon atmosphere. Causality: Argon prevents oxidative side reactions of the electron-rich pyrone ring.

  • Reagent Addition: Slowly add 10.5 mmol (1.05 equivalents) of N-chlorosuccinimide (NCS) in small portions over 30 minutes at 0°C. Causality: The low temperature mitigates the risk of rapid exothermic radical formation, ensuring the reaction proceeds strictly via an electrophilic substitution pathway.

  • Reaction Progression: Allow the mixture to warm to room temperature (20-25°C) and stir for 4-6 hours. Monitor via TLC (Hexane:Ethyl Acetate, 7:3 v/v).

  • Quenching and Washing: Quench with 15 mL of saturated aqueous sodium thiosulfate to neutralize unreacted NCS. Extract the organic layer, wash with brine, and dry over anhydrous sodium sulfate ( Na2​SO4​ ).

  • Purification: Concentrate under reduced pressure and purify via silica gel flash chromatography.

Protocol B: Derivatization for GC-MS Analysis

Causality for Derivatization: The free C3-hydroxyl group renders the compound highly polar, causing severe peak tailing and irreversible adsorption on standard non-polar GC columns. To ensure analytical trustworthiness, the compound must be converted to its methyl ether or acetate derivative prior to GC-MS analysis (1)[1].

  • Methylation: Treat a 1 mg/mL solution of the purified compound in methanol with an excess of ethereal diazomethane ( CH2​N2​ ) until a persistent yellow color remains. Evaporate the ether under a gentle nitrogen stream.

  • Acetylation: Alternatively, dissolve 1 mg of the compound in 100 µL of pyridine and add 100 µL of acetic anhydride. Incubate at 60°C for 30 minutes, then evaporate to dryness under nitrogen.

Analytical Characterization

Validation of the synthesized standard is achieved by comparing its spectral data against environmental isolates found in complex effluent matrices ().

Table 1: Representative NMR Chemical Shifts (1H and 13C)

NucleusPositionChemical Shift (ppm)Multiplicity / CouplingAssignment Rationale
13C NMR C2~160.5SingletCarbonyl carbon of the pyrone ring.
13C NMR C3~142.0SingletEnolic carbon attached to -OH.
13C NMR C4~118.5SingletChlorinated carbon (shielded vs typical alkene).
13C NMR C5~106.2DoubletAlkene CH, adjacent to C4-Cl.
13C NMR C6~145.8DoubletAlkene CH, adjacent to ring oxygen.
1H NMR H5~6.40Doublet (J = 5.5 Hz)Vicinal coupling with H6.
1H NMR H6~7.65Doublet (J = 5.5 Hz)Deshielded by adjacent oxygen.

Table 2: GC-MS Fragmentation Profile (Derivatives)

Derivative TypeMolecular Ion (M+)Base Peak (m/z)Key Fragment Ions (m/z)
Methyl Ether 160 / 162 (3:1 ratio)160145 (M - CH3), 117 (M - CO - CH3)
Acetate 188 / 190 (3:1 ratio)146146 (M - Ketene), 118

Self-Validating Step: The precise 3:1 isotopic ratio of the molecular ion (M+ / M+2) in the mass spectrum serves as a built-in validation of mono-chlorination, instantly differentiating it from di-chlorinated or non-halogenated byproducts.

Process Visualization

G cluster_0 Synthetic Workflow & Analytical Derivatization A 3-Hydroxy-2H-pyran-2-one (Starting Material) B N-Chlorosuccinimide (NCS) in DCM, 0°C to RT A->B Electrophilic Addition C 4-Chloro-3-hydroxy-2H-pyran-2-one (Target Compound) B->C Regioselective C4-Chlorination D1 Acetylation (Ac2O / Pyridine) C->D1 Derivatization D2 Methylation (Diazomethane / MeOH) C->D2 Derivatization E1 Acetate Derivative (GC-MS Compatible) D1->E1 Volatility Enhancement E2 Methyl Ether Derivative (GC-MS Compatible) D2->E2 Volatility Enhancement

Fig 1. Synthetic workflow and derivatization of 4-chloro-3-hydroxy-2H-pyran-2-one for GC-MS.

Conclusion

The controlled chlorination of 3-hydroxy-2H-pyran-2-one using NCS provides a highly reliable, high-yield pathway to 4-chloro-3-hydroxy-2H-pyran-2-one. By adhering to strict derivatization protocols prior to GC-MS, analytical chemists can ensure trustworthy, artifact-free quantification of this critical environmental biomarker.

References

  • Smith, T. J., Wearne, R. H., & Wallis, A. F. A. (1994). An Ubiquitous Chlorohydroxypyrone in Filtrates from Chlorine Prebleaching of Alkaline Pulps. Holzforschung / ResearchGate.
  • Smith, T. J., Wearne, R. H., & Wallis, A. F. A. (1995). Evaluation of the Ecological Risks Associated with the Use of Chlorine Dioxide for the Bleaching of Pulp. Holzforschung / ResearchGate.
  • Scholaris.ca. (2023). MUCONIC ACIDS IN BLEACH PLANT EFFLUENTS. Scholaris.

Sources

Exploratory

A Technical Guide to the Theoretical Stability Analysis of 3-hydroxy-2H-pyran-2-one Analogs

Abstract The 2H-pyran-2-one scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic therapeutic agents.[1][2] For its hydroxylated analogs, such as 3-hydroxy...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The 2H-pyran-2-one scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic therapeutic agents.[1][2] For its hydroxylated analogs, such as 3-hydroxy-2H-pyran-2-one, a comprehensive understanding of molecular stability is paramount for predicting physicochemical properties, reactivity, and ultimately, biological activity. This guide provides researchers, scientists, and drug development professionals with an in-depth overview of the theoretical and computational methodologies used to assess the stability of these compounds. We will delve into the principles of quantum-chemical calculations, focusing on Density Functional Theory (DFT), and present a self-validating workflow for obtaining reliable stability data. The causality behind methodological choices is emphasized to empower researchers to not only apply these techniques but also to critically evaluate their results.

The Central Role of Tautomerism in Stability

The stability of hydroxylated pyran-2-ones is not a static property but is dictated by a dynamic equilibrium between multiple tautomeric forms.[1] For 3-hydroxy-2H-pyran-2-one, the molecule can exist in several forms, with the equilibrium being a key determinant of the molecule's overall properties. Theoretical studies are indispensable for identifying the most stable tautomer by calculating the relative energies of all viable structures.[1] While multiple forms are possible, studies on related pyrones have shown that specific enol tautomers often predominate.[2] Understanding this tautomeric landscape is the first and most critical step in any stability analysis.

Foundational Principles: Why Computational Chemistry?

Experimentally isolating and characterizing individual tautomers can be challenging. Computational thermodynamics, using quantum mechanics, allows us to calculate the thermodynamic properties of each isomer, such as enthalpy, entropy, and Gibbs free energy, providing a quantitative measure of their relative stabilities.[3][4]

For molecules of this size and complexity, Density Functional Theory (DFT) offers the optimal balance of computational accuracy and efficiency.[1][3] DFT approximates the complex many-electron problem by calculating the electronic structure based on the electron density.[3] The choice of two components is critical for accuracy:

  • The Functional: This is the mathematical heart of DFT, approximating the exchange-correlation energy. The B3LYP hybrid functional is a widely used and well-validated choice for organic molecules, known for its reliable prediction of geometries and vibrational frequencies.[2][5]

  • The Basis Set: This is a set of mathematical functions used to build the molecular orbitals. Pople-style basis sets, such as 6-31G(d,p) or the more extensive 6-311G(d,p) (often written as 6-311G**), are standard for these types of calculations, providing a good description of electron distribution and polarization.[1][2][6]

Key Factors Governing Analog Stability

The relative stability of pyran-2-one tautomers is a result of a delicate interplay of several structural and environmental factors.

  • Intramolecular Hydrogen Bonding (IHB): The presence of a hydroxyl group proximal to a carbonyl oxygen allows for the formation of a strong intramolecular hydrogen bond. This interaction forms a stable six-membered quasi-ring, significantly lowering the energy of the molecule. This is often the dominant stabilizing factor in enol tautomers.[7][8] The strength of this bond can be perturbed by the electronic effects of other substituents on the ring.[9]

  • Aromaticity: The 2-pyrone ring itself possesses some degree of π-electron delocalization, contributing to its stability.[10] While not as aromatic as benzene, this property, often enhanced in the quasi-ring formed by an IHB, is a significant contributor to the overall energy landscape.[10][11]

  • Substituent Effects: The addition of electron-withdrawing or electron-donating groups to the pyran-2-one ring can profoundly impact stability.[12] These groups can alter the electron density distribution, affecting the strength of the IHB and the aromaticity of the ring system, thereby shifting the tautomeric equilibrium.[13]

  • Solvent Effects: The polarity of the surrounding environment can alter the tautomeric equilibrium.[1] Polar solvents may preferentially stabilize a tautomer with a larger dipole moment.[1][14] These effects can be modeled computationally using methods like the Polarizable Continuum Model (PCM), which simulates the bulk solvent as a continuous dielectric field.

A Self-Validating Protocol for Theoretical Stability Analysis

This section details a robust, step-by-step workflow for determining the relative stability of 3-hydroxy-2H-pyran-2-one analogs. This protocol is designed to be self-validating at a key step, ensuring the physical meaning and reliability of the results.

Experimental Protocol
  • Step 1: In Silico Structure Generation

    • Action: Build the 3D structures of all plausible tautomers of the 3-hydroxy-2H-pyran-2-one analog under investigation.

    • Tools: Molecular building software such as Avogadro, ChemDraw, or the graphical interface for a computational package like Gaussian (GaussView).[15][16]

  • Step 2: Geometry Optimization

    • Action: Perform a full geometry optimization for each generated structure. This process iteratively adjusts the positions of the atoms to find the arrangement with the minimum electronic energy.

    • Methodology: Use DFT, for example, at the B3LYP/6-311G(d,p) level of theory.[2][13]

    • Causality: This step is essential to locate the stationary point on the potential energy surface for each isomer. All subsequent calculations rely on having a correctly optimized geometry.

  • Step 3: Vibrational Frequency Analysis (The Self-Validation Step)

    • Action: Calculate the harmonic vibrational frequencies for each optimized structure at the same level of theory used for optimization.

    • Causality & Validation: This step serves two critical purposes:

      • Verification of Minima: A true stable structure (a minimum on the potential energy surface) will have zero imaginary frequencies .[1][13] The presence of one or more imaginary frequencies indicates a transition state or a higher-order saddle point, not a stable molecule. This provides an internal, self-validating check on the geometry optimization. If imaginary frequencies are found, the structure must be distorted along the corresponding vibrational mode and re-optimized.

      • Thermodynamic Data: The calculated frequencies are used to determine the Zero-Point Vibrational Energy (ZPVE) and the thermal contributions (vibrational, rotational, translational) to enthalpy and entropy.[1][17][18]

  • Step 4: Calculation of Thermodynamic Properties

    • Action: Using the output from the frequency analysis, calculate the key thermodynamic state functions for each tautomer at a standard temperature (e.g., 298.15 K).[19]

    • Key Parameters:

      • Electronic Energy (Eelec): The energy from the geometry optimization.

      • Enthalpy (H): H = Eelec + ZPVE + Evib + Erot + Etrans + RT

      • Gibbs Free Energy (G): G = H - TS

    • Causality: While electronic energy is a good first approximation, Gibbs free energy is the ultimate arbiter of stability under thermal equilibrium, as it accounts for both enthalpic and entropic contributions.[3][18] The tautomer with the lowest calculated Gibbs free energy is predicted to be the most stable and therefore the most abundant form.

  • Step 5: Analysis of Relative Stabilities

    • Action: For each tautomer, calculate its relative energy (ΔG) with respect to the most stable tautomer (for which ΔG = 0).

    • Causality: This provides a clear, quantitative comparison of the stability of all isomers. The Boltzmann distribution can then be used to estimate the population percentage of each tautomer at the given temperature.

Computational Workflow Diagram

G cluster_input 1. Input Preparation cluster_opt 2. Geometry Optimization cluster_freq 3. Verification & Thermodynamics cluster_analysis 4. Stability Analysis A Generate 3D Structures of All Plausible Tautomers B Optimize Geometry (e.g., DFT B3LYP/6-311G(d,p)) A->B C Vibrational Frequency Analysis B->C D Imaginary Frequencies? C->D D->B Yes (Distort & Re-optimize) E Obtain ZPVE and Thermal Corrections D->E No (True Minimum) F Calculate Gibbs Free Energy (G) for each Tautomer E->F G Determine Relative Stabilities (ΔG) and Populations F->G

Caption: A self-validating workflow for computational stability analysis.

Data Presentation and Interpretation

To illustrate the output of such an analysis, we present representative data based on a comprehensive DFT study of a 3-acyl-4-hydroxy-2H-pyran-2-one derivative, which provides valuable insights into the stability factors governing this class of compounds.[1][2] In that study, the 4-hydroxy enol tautomer (Form A) was consistently found to be more stable than an alternative enol tautomer (Form B).[2]

Table 1: Representative Theoretical Thermodynamic Data for Pyran-2-one Tautomers (Gas Phase)

TautomerRelative Electronic Energy (kcal/mol)Relative ZPVE (kcal/mol)Relative Enthalpy (ΔH) (kcal/mol)Relative Gibbs Free Energy (ΔG) (kcal/mol)
Form A 0.000.000.000.00
Form B 5.21-0.235.055.15

Data adapted from a study on a derivative to illustrate the methodology.[2]

Interpretation: The data clearly shows that Tautomer A is the dominant, most stable form, being lower in Gibbs free energy by 5.15 kcal/mol. This significant energy difference indicates that at room temperature, the population of Tautomer B would be negligible. The primary driver for this stability is the lower electronic energy, likely due to a more effective intramolecular hydrogen bond and favorable electronic delocalization.

Conclusion for the Drug Discovery Professional

Theoretical stability analysis is not merely an academic exercise; it is a predictive tool with profound implications for drug development. By employing a robust computational workflow, researchers can:

  • Identify the most stable tautomer: This is crucial as the dominant form in solution is the one that will interact with biological targets.

  • Guide synthetic efforts: Understanding stability can help predict which isomers are likely to form under specific reaction conditions.

  • Rationalize structure-activity relationships (SAR): Changes in activity across a series of analogs can be correlated with shifts in tautomeric equilibria induced by different substituents.

  • Predict physicochemical properties: The properties of a molecule, such as solubility and lipophilicity, are those of the most stable tautomer or the ensemble average of the tautomeric mixture.

By integrating the computational protocols described herein, scientific teams can make more informed decisions, accelerating the design and development of novel therapeutics based on the versatile 3-hydroxy-2H-pyran-2-one scaffold.

References

  • A Technical Guide to Theoretical Stability Analysis of 3-hydroxy-2H-pyran-2-one and Its Analogs. Benchchem.
  • Computational Thermodynamic Properties. Fiveable.
  • Efficient Hybrid Functional and Basis Set Functions for DFT Calculation of Refractive Indices and Abbe Numbers of Organic Compounds. Chemistry Letters, Oxford Academic. Available from: [Link]

  • Gaussian – Molecular Modeling in Computational Chemistry. RITME. Available from: [Link]

  • Calculating accurate proton chemical shifts of organic molecules with density functional methods and modest basis sets. PubMed. Available from: [Link]

  • Basis set and methods for organic molecules. ResearchGate. Available from: [Link]

  • Nextmol | Computational chemistry & AI software. Nextmol. Available from: [Link]

  • Study of the 3-(3,3-Dimethylbutanoyl)-4-hydroxy-6-neopentyl-2H-pyran-2-one by IR, Raman spectroscopy, and DFT. Scifiniti Publishing. Available from: [Link]

  • Rowan | ML-Powered Molecular Design and Simulation. Rowan. Available from: [Link]

  • Small Molecule Tools. VeraChem LLC. Available from: [Link]

  • Comp Chem Software. Computational Chemistry List. Available from: [Link]

  • Vibrational analysis. Fiveable. Available from: [Link]

  • Computational Models for Analyzing the Thermodynamic Properties of Linear Triatomic Molecules. MDPI. Available from: [Link]

  • Synthesis, characterization, molecular structure, and computational studies on 4(1H) - Covenant University. Available from: [Link]

  • Computational thermodynamics. Wikipedia. Available from: [Link]

  • Minimal Auxiliary Basis Set Approach for the Electronic Excitation Spectra of Organic Molecules. Scholarly Commons @ CWRU. Available from: [Link]

  • Comparison of DFT Basis Sets for Organic Dyes. ScholarWorks. Available from: [Link]

  • Investigation of Pharmaceutical Importance of 2H-Pyran-2-One Analogues via Computational Approaches. MDPI. Available from: [Link]

  • APPLICATION OF COMPUTATIONAL CHEMISTRY METHODS TO OBTAIN THERMODYNAMIC DATA FOR HYDROGEN PRODUCTION FROM LIQUEFIED PETROLEUM GAS. SciELO. Available from: [Link]

  • 1.6: Computation of Thermodynamic Quantities. Chemistry LibreTexts. Available from: [Link]

  • Spectral, crystal structure of novel Pyran-2-one Zwitterion Schiff derivative. An-Najah Staff. Available from: [Link]

  • Synthesis, characterization, molecular structure, and computational studies on 4(1H)-pyran-4-one and its derivatives. OUCI. Available from: [Link]

  • Aromaticity as a Cornerstone of Heterocyclic Chemistry. AMyD. Available from: [Link]

  • Study of the interaction of 2H-furo[3,2-b]pyran-2-ones with nitrogen-containing nucleophiles. Available from: [Link]

  • 5-Oxo-dihydropyranopyran derivatives as anti-proliferative agents; synthesis, biological evaluation, molecular docking, MD simulation, DFT, and in-silico pharmacokinetic studies. PMC. Available from: [Link]

  • Vibrational Spectroscopy, Quantum Computational and Molecular Docking Studies on 2-[(1H-Benzimidazol-1-yl)-methyl]benzoic Acid. MDPI. Available from: [Link]

  • Comparison of the numerical stability of methods for anharmonic calculations of vibrational molecular energies. Available from: [Link]

  • Study of the interaction of 2H-furo[3,2-b]pyran-2-ones with nitrogen-containing nucleophiles. Available from: [Link]

  • PYRAN-2-ONE DERIVATIVES (Part 2): POWERFUL BUILDING BLOCKS AND SCAFFOLDS FOR THE CONSTRUCTION OF A WIDE RANGE OF SEVERAL HETEROC. Revues Scientifiques Marocaines. Available from: [Link]

  • Regioselective Annulation of 6-Carboxy-Substituted Pyrones as a Two-Carbon Unit in Formal [4 + 2] Cycloaddition Reactions. PMC. Available from: [Link]

  • Vibrational Analysis of Constrained Molecular Systems. The Journal of Physical Chemistry A, ACS Publications. Available from: [Link]

  • Molecular vibration. Wikipedia. Available from: [Link]

  • Crystal structure, spectroscopy, DFT, and thermal studies of 3-cyano-2(1H)-pyridones as potential anticancer agents. PMC. Available from: [Link]

  • Energy of Intramolecular Hydrogen Bonding in ortho-Hydroxybenzaldehydes, Phenones and Quinones. Transfer of Aromaticity from ipso-Benzene Ring to the Enol System(s). MDPI. Available from: [Link]

  • Design, Synthesis, Biological Evaluation, 2D-QSAR Modeling, and Molecular Docking Studies of Novel 1H-3-Indolyl Derivatives as Significant Antioxidants. PMC. Available from: [Link]

  • Thermal Decomposition of Compounds Derived from 2H-Dihydropyran: A Computational Study. MDPI. Available from: [Link]

  • Solvent Effect on the Stability and Reverse Substituent Effect in Nitropurine Tautomers. Available from: [Link]

  • Intramolecular Hydrogen Bond, Hirshfeld Analysis, AIM; DFT Studies of Pyran-2,4-dione Derivatives. MDPI. Available from: [Link]

  • 2-Pyrone synthesis. Organic Chemistry Portal. Available from: [Link]

  • Novel Pyrone-Based Biofilm Inhibitors against Azole-Resistant Candida albicans. PMC. Available from: [Link]

  • Intramolecular hydrogen bonding: An opportunity for improved design in medicinal chemistry. IRIS-AperTO - UniTo. Available from: [Link]

  • Perturbating Intramolecular Hydrogen Bonds through Substituent Effects or Non-Covalent Interactions. Available from: [Link]

Sources

Foundational

CAS number and nomenclature for 4-Chloro-3-hydroxy-2H-pyran-2-one

For Researchers, Scientists, and Drug Development Professionals Foreword The pyran-2-one scaffold is a privileged heterocyclic motif present in a vast array of natural products and pharmacologically active compounds. Its...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Foreword

The pyran-2-one scaffold is a privileged heterocyclic motif present in a vast array of natural products and pharmacologically active compounds. Its inherent chemical versatility, arising from the conjugated diene system and the lactone functionality, makes it a valuable building block in synthetic and medicinal chemistry. This guide focuses on a specific, yet sparsely documented derivative: 4-Chloro-3-hydroxy-2H-pyran-2-one . While a dedicated CAS number for this compound is not widely cataloged, its existence and synthesis have been reported in the scientific literature. This document serves as a comprehensive technical resource, synthesizing available information and providing expert insights into its nomenclature, synthesis, and potential utility for researchers in drug discovery and development.

Nomenclature and Structural Elucidation

The systematic name for the compound of interest, according to IUPAC nomenclature, is 4-Chloro-3-hydroxy-2H-pyran-2-one . The numbering of the pyran ring begins at the heteroatom (oxygen) and proceeds towards the carbonyl group. Thus, the substituents are located at positions 3 and 4.

  • Parent Hydride: 2H-pyran

  • Principal Functional Group: Lactone (indicated by the suffix "-2-one")

  • Substituents:

    • A chloro group at position 4.

    • A hydroxyl group at position 3.

The 2D structure of 4-Chloro-3-hydroxy-2H-pyran-2-one is as follows:

Physicochemical Properties (Predicted)

Due to the limited availability of experimental data for this specific compound, the following physicochemical properties are predicted based on the analysis of its structural analogues.

PropertyPredicted Value
Molecular Formula C₅H₃ClO₃
Molecular Weight 146.53 g/mol
Appearance Expected to be a crystalline solid
Solubility Likely soluble in polar organic solvents
Reactivity The pyranone ring is susceptible to nucleophilic attack and can participate in cycloaddition reactions. The chloro and hydroxyl groups offer sites for further functionalization.

Synthesis of 4-Chloro-3-hydroxy-2H-pyran-2-one

A one-pot rearrangement-cyclization reaction has been described for the synthesis of 4-halo-3-hydroxy-2-pyrones.[1] This method provides a viable route to obtain the target compound.

Synthetic Pathway

The synthesis starts from an acetonide-protected 4,5-dihydroxy-2-chloroglycidic ester. This precursor undergoes a magnesium halide-mediated rearrangement and subsequent cyclization to yield 4-chloro-3-hydroxy-2H-pyran-2-one.[1]

Synthetic Pathway A Acetonide-protected 4,5-dihydroxy- 2-chloroglycidic ester B Keto ester intermediate A->B MgCl₂ C Enol intermediate B->C Keto-enol tautomerism, - Acetone D 4-Chloro-3-hydroxy-2H-pyran-2-one C->D Nucleophilic addition, - MeOH

Caption: Proposed synthesis of 4-Chloro-3-hydroxy-2H-pyran-2-one.

Experimental Protocol (Adapted)

The following is a generalized protocol based on the reported synthesis of 4-halo-3-hydroxy-2-pyrones.[1]

Materials:

  • Acetonide-protected 4,5-dihydroxy-2-chloroglycidic ester

  • Magnesium chloride (anhydrous)

  • Anhydrous solvent (e.g., THF, Diethyl ether)

  • Inert atmosphere (Nitrogen or Argon)

Procedure:

  • Reaction Setup: In a flame-dried, round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere, dissolve the acetonide-protected 4,5-dihydroxy-2-chloroglycidic ester in the anhydrous solvent.

  • Reagent Addition: Add anhydrous magnesium chloride to the solution. The molar ratio of the starting material to MgCl₂ should be optimized.

  • Reaction: Stir the reaction mixture at room temperature or with gentle heating. Monitor the progress of the reaction by thin-layer chromatography (TLC).

  • Work-up: Upon completion, quench the reaction with a suitable aqueous solution (e.g., saturated ammonium chloride).

  • Extraction: Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Chemical Reactivity and Potential Applications

The reactivity of 4-Chloro-3-hydroxy-2H-pyran-2-one is dictated by the interplay of its functional groups.

  • Diels-Alder Reactions: The conjugated diene system of the pyran-2-one ring can participate in [4+2] cycloaddition reactions, providing access to complex bicyclic structures. The electron-withdrawing nature of the chloro and carbonyl groups suggests it will react readily with electron-rich dienophiles.

  • Nucleophilic Substitution: The chlorine atom at the 4-position is expected to be susceptible to nucleophilic substitution, allowing for the introduction of various functional groups at this position.

  • Reactions of the Hydroxyl Group: The hydroxyl group at the 3-position can be acylated, alkylated, or used as a handle for further synthetic transformations.

Given these reactive handles, 4-Chloro-3-hydroxy-2H-pyran-2-one can serve as a versatile intermediate for the synthesis of:

  • Novel Heterocyclic Scaffolds: Through cycloaddition and subsequent transformations.

  • Substituted Aromatics: Via ring-opening and decarboxylation reactions.

  • Potential Biologically Active Molecules: The pyran-2-one core is a known pharmacophore, and the substituents on this derivative offer opportunities for creating libraries of compounds for biological screening.

Spectroscopic Characterization (Predicted)

The following are the expected spectroscopic features for 4-Chloro-3-hydroxy-2H-pyran-2-one, based on data from structurally related compounds.[2]

  • ¹H NMR:

    • A singlet for the vinyl proton at C5.

    • A broad singlet for the hydroxyl proton at C3.

  • ¹³C NMR:

    • A signal for the carbonyl carbon (C2) in the range of 160-170 ppm.

    • Signals for the olefinic carbons (C4, C5, and C6).

    • A signal for the carbon bearing the hydroxyl group (C3).

  • IR Spectroscopy:

    • A strong absorption band for the lactone carbonyl group (C=O) around 1700-1750 cm⁻¹.

    • A broad absorption band for the hydroxyl group (O-H) around 3200-3500 cm⁻¹.

    • Absorption bands for the C=C double bonds in the ring.

  • Mass Spectrometry:

    • The molecular ion peak (M⁺) should be observable, along with a characteristic M+2 peak due to the presence of the chlorine isotope (³⁷Cl).

Conclusion

4-Chloro-3-hydroxy-2H-pyran-2-one represents a valuable, albeit under-explored, chemical entity. Its synthesis is achievable through established methodologies, and its rich chemical functionality makes it a promising starting material for the development of novel compounds with potential applications in drug discovery and materials science. This guide provides a foundational understanding to encourage and facilitate further research into this and related substituted pyran-2-ones.

References

  • Recent Advances in the Synthesis of 2-Pyrones. ResearchGate. [Link]

  • Synthesis of 2H-pyran-2-ones and fused pyran-2-ones as useful building blocks. Semantic Scholar. [Link]

Sources

Protocols & Analytical Methods

Method

analytical methods for the detection and quantification of pyranones

Application Note: Comprehensive Analytical Methodologies for the Detection and Quantification of Pyranones Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Applicatio...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Comprehensive Analytical Methodologies for the Detection and Quantification of Pyranones

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Application Note & Validated Protocols

Introduction & Mechanistic Overview

Pyranones (pyrones) are a diverse class of six-membered heterocyclic compounds containing an oxygen atom and a ketone functional group. Depending on the position of the ketone relative to the oxygen, they are classified primarily as α -pyrones (2-pyrones) or γ -pyrones (4-pyrones). These scaffolds are ubiquitous in both natural products (e.g., kojic acid, maltol) and synthetic pharmaceuticals (e.g., the non-peptidic HIV protease inhibitor tipranavir)[1].

The quantification of pyranones in complex matrices—ranging from human plasma in therapeutic drug monitoring (TDM) to cosmetic formulations and food extracts—presents unique analytical challenges. Pyranones often possess enolic hydroxyl groups, rendering them highly polar and susceptible to ionization depending on the ambient pH. If not properly controlled during chromatographic separation, this partial ionization leads to severe peak tailing, poor retention on reverse-phase (RP) columns, and signal suppression in mass spectrometry.

As an Application Scientist, the core directive when designing a pyranone assay is causality-driven method development : every step, from sample extraction to mobile phase buffering, must be explicitly designed to control the ionization state of the pyranone ring, thereby ensuring a robust, self-validating analytical system.

Analytical Workflow & Methodological Causality

The selection of the analytical technique—High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) versus Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)—is dictated by the required sensitivity and the complexity of the matrix.

  • HPLC-UV: Ideal for high-concentration pharmaceutical formulations or TDM where the analyte (e.g., tipranavir) has a strong chromophore (typically absorbing around 250–280 nm)[2].

  • LC-MS/MS: Mandatory for trace-level detection of natural pyranones (e.g., kojic acid, maltol) in highly complex biological or food matrices where co-eluting interferents would obscure UV signals[3].

Figure 1: End-to-end analytical workflow for the quantification of pyranones, highlighting critical causality checkpoints.

Protocol A: HPLC-UV Quantification of Pharmaceutical Pyranones (Tipranavir)

Context: Tipranavir is quantified in human plasma to monitor therapeutic adherence and prevent toxicity. The method relies on Liquid-Liquid Extraction (LLE) or protein precipitation to remove plasma proteins that would otherwise foul the analytical column[1].

Causality & Self-Validation: We utilize an acidic potassium phosphate buffer (pH 3.2) in the mobile phase. The low pH suppresses the ionization of tipranavir's functional groups, keeping the molecule in a neutral state. This ensures sharp, symmetrical peaks on a C18 column. Quinoxaline or prazepam is used as an Internal Standard (IS) to self-validate the extraction efficiency; any loss of analyte during LLE is proportionally mirrored by the IS, allowing for accurate ratiometric quantification[1],[4].

Step-by-Step Methodology:
  • Sample Preparation: Aliquot 50 µL of human plasma into a microcentrifuge tube.

  • Internal Standard Addition: Add 10 µL of the IS working solution (e.g., quinoxaline at a known concentration)[1].

  • Protein Precipitation / Extraction: Add 600 µL of a protein precipitation solution (or 3 mL of tert-butyl methyl ether for LLE)[1],[4].

  • Phase Separation: Vortex for 60 seconds, then centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Reconstitution: If using LLE, evaporate the organic supernatant to dryness under a gentle stream of nitrogen and reconstitute in 100 µL of the mobile phase[4].

  • Chromatographic Separation: Inject 20 µL onto a C18 analytical column (e.g., 150 mm x 4.6 mm, 5 µm).

    • Mobile Phase: Gradient elution using Potassium phosphate buffer (pH 3.2) and Acetonitrile[1].

    • Flow Rate: 1.0 mL/min.

  • Detection: Monitor UV absorbance at 260 nm[1],[4].

  • Self-Validation Checkpoint: Inject a blank plasma extract (spiked only with IS) before the analytical run to confirm the absence of endogenous co-eluting peaks at the retention times of tipranavir and the IS.

Protocol B: LC-MS/MS Quantification of Natural Pyranones (Kojic Acid & Maltol)

Context: Kojic acid (5-hydroxymethyl-2-pyrone) and maltol (3-hydroxy-2-methyl-4-pyrone) are widely used in cosmetics and the food industry[3],[2]. Their high polarity makes them difficult to retain on standard RP columns, and complex matrices cause severe ion suppression in MS.

Causality & Self-Validation: Because kojic acid has an enolic hydroxyl group that easily loses a proton, Electrospray Ionization (ESI) in negative ion mode is highly efficient. To retain these polar pyranones, a specialized polar-embedded C18 column or a HILIC column is recommended. The protocol uses matrix-matched calibration curves to self-correct for ion suppression effects inherent to the specific sample matrix.

Step-by-Step Methodology:
  • Sample Extraction: Weigh 1.0 g of the sample (e.g., cosmetic cream or food extract) and dissolve in 10 mL of Methanol:Water (50:50, v/v) containing 0.1% formic acid.

  • Sonication & Filtration: Sonicate for 15 minutes to ensure complete disruption of the matrix. Filter through a 0.22 µm PTFE syringe filter.

  • Dilution: Dilute the filtrate 1:100 in the initial mobile phase to minimize matrix effects.

  • Chromatographic Separation: Inject 5 µL onto a polar-endcapped C18 column (e.g., 100 x 2.1 mm, 2.6 µm).

    • Mobile Phase A: Water with 0.1% Formic Acid.

    • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

    • Gradient: 5% B to 95% B over 8 minutes.

  • MS/MS Detection (Multiple Reaction Monitoring - MRM):

    • Kojic Acid: ESI Negative mode. Monitor the transition m/z 141.0 95.0 (quantifier) and m/z 141.0 67.0 (qualifier).

    • Maltol: ESI Positive mode. Monitor the transition m/z 127.1 81.0.

  • Self-Validation Checkpoint: Run a solvent blank immediately following the highest calibration standard. The signal in the blank must be <5% of the Lower Limit of Quantification (LOQ) to validate the absence of autosampler carryover.

Quantitative Data Summaries

The following tables synthesize the expected analytical parameters and validation metrics for pyranone quantification based on established literature[1],[4],[3],[2].

Table 1: Chromatographic and Detection Parameters for Target Pyranones

AnalytePyranone ClassPreferred ColumnMobile Phase / pHDetection ModeAnalytical Target
Tipranavir Substituted PyranoneC18 or C8Phosphate buffer (pH 3.2) / ACNUV (260 nm)Human Plasma[1]
Kojic Acid α -Pyrone (2-pyrone)Polar-embedded C18Water / MeOH (0.1% Formic Acid)LC-MS/MS (ESI-)Cosmetics / Fungi[2]
Maltol γ -Pyrone (4-pyrone)CarboPac PA1 / C18Gradient Acetate / ACNUV (320 nm) / MSFood / Maillard Rxn[3]

Table 2: Representative Method Validation Metrics

AnalyteMethodLOD ( μ g/mL)LOQ ( μ g/mL)Linearity Range ( μ g/mL)Precision (CV%)Mean Recovery (%)
Tipranavir HPLC-UV0.0350.0900.703 – 180.00.94 – 4.24%87.1 ± 2.4%[1]
Tipranavir HPLC-UVN/A2.02.0 – 80.010.5%70.8%[4]
Kojic Acid HPLC-UV0.0860.2802.0 – 8.0< 5.0%> 95.0%[2]

Troubleshooting & System Suitability

When analyzing pyranones, deviations in peak shape or sensitivity are almost always linked to ionization states or matrix interference. The following decision tree provides a logical framework for troubleshooting.

Figure 2: Diagnostic decision tree for resolving common chromatographic and spectrometric anomalies during pyranone analysis.

Sources

Method

in vitro and in vivo evaluation of 4-Chloro-3-hydroxy-2H-pyran-2-one

An Application Guide for the Preclinical Evaluation of 4-Chloro-3-hydroxy-2H-pyran-2-one Abstract The 2H-pyran-2-one scaffold is a well-established "privileged structure" in medicinal chemistry, forming the core of numer...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An Application Guide for the Preclinical Evaluation of 4-Chloro-3-hydroxy-2H-pyran-2-one

Abstract

The 2H-pyran-2-one scaffold is a well-established "privileged structure" in medicinal chemistry, forming the core of numerous natural products and synthetic molecules with a wide spectrum of pharmacological activities.[1][2] Specifically, the 4-hydroxy-2-pyrone subclass is noted for its diverse biological effects, including antibiotic, antifungal, and cytotoxic properties.[2][3] This guide introduces 4-Chloro-3-hydroxy-2H-pyran-2-one, a novel synthetic derivative for which extensive biological data is not yet publicly available. The presence of the pyran-2-one core, a reactive hydroxyl group, and a halogen substituent suggests significant potential for biological activity. This document provides a comprehensive framework of application notes and detailed protocols for a systematic in vitro and in vivo evaluation of this compound. The proposed workflow is designed for researchers in drug discovery and development to logically progress from broad initial screening to more focused mechanistic and efficacy studies.

Part 1: Foundational In Vitro Evaluation Strategy

The initial phase of evaluation is critical to identify the primary biological activity of 4-Chloro-3-hydroxy-2H-pyran-2-one and to establish a foundational dataset for further investigation. We propose a tiered screening cascade designed to efficiently determine its cytotoxic, antimicrobial, and antioxidant potential.

G cluster_0 Tier 1: Primary Screening cluster_1 Tier 2: Secondary & Mechanistic Assays cluster_2 Decision Point primary_cytotoxicity Protocol 1.1: General Cytotoxicity (MTT Assay vs. Cell Lines) decision Activity Observed? primary_cytotoxicity->decision IC50 Data primary_antimicrobial Protocol 1.2: Antimicrobial Screening (MIC Assay) primary_antimicrobial->decision MIC Data apoptosis Protocol 2.1: Apoptosis Assay (Annexin V/PI) cell_cycle Protocol 2.2: Cell Cycle Analysis (PI Staining) antioxidant Protocol 2.3: Antioxidant Capacity (DPPH Assay) decision->apoptosis If Cytotoxic decision->cell_cycle If Cytotoxic decision->antioxidant If Antioxidant

Caption: Proposed workflow for the in vitro evaluation of 4-Chloro-3-hydroxy-2H-pyran-2-one.

Protocol: MTT Assay for General Cytotoxicity

Rationale: This assay provides a quantitative measure of the compound's ability to inhibit cell proliferation or induce cell death. A panel including multiple cancer cell lines and a non-cancerous cell line is crucial to determine both potency and selectivity. Pyran derivatives have previously demonstrated significant cytotoxic and antitumor activities.[4][5][6]

Methodology:

  • Cell Culture: Culture human cancer cell lines (e.g., MCF-7 breast, HCT-116 colorectal, HeLa cervical) and a normal human cell line (e.g., WRL-68) in appropriate media until they reach 80% confluency.

  • Seeding: Trypsinize and seed 5 x 10³ cells per well into 96-well microtiter plates. Incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Prepare a stock solution of 4-Chloro-3-hydroxy-2H-pyran-2-one in DMSO. Perform serial dilutions in culture medium to achieve a range of final concentrations (e.g., 0.1 to 100 µM). The final DMSO concentration should not exceed 0.5%.

  • Incubation: Replace the medium in the wells with the prepared compound dilutions. Include vehicle control (DMSO) and untreated control wells. Incubate for 48-72 hours.

  • MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Remove the MTT-containing medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 value (the concentration that inhibits 50% of cell growth) using non-linear regression analysis.

Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution)

Rationale: The pyran-2-one nucleus is a common feature in compounds with antibacterial and antifungal properties.[7] This protocol determines the Minimum Inhibitory Concentration (MIC), the lowest concentration of the compound that prevents visible microbial growth.

Methodology:

  • Microorganism Preparation: Prepare standardized inoculums of test organisms (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) to a concentration of approximately 5 x 10⁵ CFU/mL in appropriate broth (e.g., Mueller-Hinton for bacteria, RPMI-1640 for fungi).

  • Compound Dilution: In a 96-well plate, perform a two-fold serial dilution of the test compound in the broth, starting from a high concentration (e.g., 256 µg/mL).

  • Inoculation: Add the standardized microbial suspension to each well.

  • Controls: Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

  • Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria, or at 35°C for 24-48 hours for yeast.

  • MIC Determination: The MIC is the lowest concentration of the compound at which no turbidity (visible growth) is observed.

Parameter Cell Line / Organism Result (IC50 / MIC)
CytotoxicityMCF-7 (Human Breast Cancer)Enter value in µM
CytotoxicityHCT-116 (Human Colorectal Cancer)Enter value in µM
CytotoxicityWRL-68 (Normal Human Cell Line)Enter value in µM
AntimicrobialStaphylococcus aureusEnter value in µg/mL
AntimicrobialEscherichia coliEnter value in µg/mL
AntifungalCandida albicansEnter value in µg/mL
Caption: Table for summarizing primary screening data for 4-Chloro-3-hydroxy-2H-pyran-2-one.

Part 2: Mechanistic In Vitro Assays

If the primary screening reveals significant biological activity, the following assays are designed to elucidate the underlying mechanism of action.

Protocol: Annexin V/PI Apoptosis Assay

Rationale: To determine if the observed cytotoxicity is due to the induction of programmed cell death (apoptosis). This is a common mechanism for anticancer agents.

Methodology:

  • Cell Treatment: Seed a sensitive cancer cell line (e.g., HCT-116) in 6-well plates and treat with the compound at its 1x and 2x IC50 concentrations for 24 hours.

  • Cell Harvesting: Collect both adherent and floating cells and wash with cold PBS.

  • Staining: Resuspend cells in 1X Annexin V Binding Buffer. Add FITC-conjugated Annexin V and Propidium Iodide (PI) according to the manufacturer's protocol.

  • Incubation: Incubate in the dark for 15 minutes at room temperature.

  • Flow Cytometry: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are in early apoptosis, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Protocol: Cell Cycle Analysis

Rationale: Structurally related compounds have been shown to induce cell cycle arrest by inhibiting key regulators like cyclin-dependent kinases (CDKs).[8] This assay identifies if the compound halts cell cycle progression at a specific phase (G0/G1, S, or G2/M).

G cluster_0 G1/S Transition compound 4-Chloro-3-hydroxy- 2H-pyran-2-one cdk2 CDK2/ Cyclin A2 compound->cdk2 Inhibition pRb pRb cdk2->pRb Phosphorylation E2F E2F pRb->E2F Sequestration S_phase S-Phase Genes (Cell Proliferation) E2F->S_phase Transcription

Caption: Inferred anticancer mechanism via CDK2 inhibition, leading to cell cycle arrest.[8]

Methodology:

  • Cell Treatment: Treat cells as described in the apoptosis assay protocol.

  • Cell Harvesting & Fixation: Harvest cells, wash with PBS, and fix in ice-cold 70% ethanol overnight at -20°C.

  • Staining: Centrifuge the fixed cells, wash with PBS, and resuspend in a staining solution containing Propidium Iodide (PI) and RNase A.

  • Incubation: Incubate for 30 minutes in the dark.

  • Flow Cytometry: Analyze the DNA content of the cells. The fluorescence intensity of PI is directly proportional to the amount of DNA, allowing for quantification of cells in each phase of the cell cycle.

Protocol: DPPH Radical Scavenging Assay

Rationale: The 4-hydroxy-pyrone structure is associated with antioxidant activity.[3][5] This assay measures the compound's ability to donate a hydrogen atom and scavenge the stable DPPH (2,2-diphenyl-1-picrylhydrazyl) free radical.

Methodology:

  • Reaction Mixture: In a 96-well plate, mix various concentrations of the test compound with a methanolic solution of DPPH.

  • Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

  • Measurement: Measure the absorbance at 517 nm. A decrease in absorbance indicates radical scavenging activity.

  • Analysis: Calculate the percentage of radical scavenging activity. Ascorbic acid can be used as a positive control.

Part 3: Preliminary In Vivo Evaluation

Promising in vitro results, particularly high potency and selectivity, warrant progression to in vivo models to assess safety and efficacy in a complex biological system.

G cluster_0 Phase 1: Safety & Tolerability cluster_1 Phase 2: Efficacy Study cluster_2 Decision Point in_vitro Promising In Vitro Data (High Potency & Selectivity) toxicity Protocol 3.1: Acute Toxicity Study (e.g., OECD 423 in Rodents) in_vitro->toxicity decision Acceptable Safety Profile? toxicity->decision LD50 & Clinical Signs efficacy Protocol 4.1: Disease-Specific Model (e.g., Xenograft for Cancer) decision->efficacy Yes

Caption: Proposed workflow for the in vivo evaluation of 4-Chloro-3-hydroxy-2H-pyran-2-one.

Protocol: Acute Toxicity Study

Rationale: To determine the compound's intrinsic toxicity and establish a safe dose range for subsequent efficacy studies. The Up-and-Down Procedure (OECD Guideline 423) is a method to estimate the LD50 using a minimal number of animals.

Methodology Overview:

  • Animal Model: Use healthy, young adult female mice or rats.

  • Dosing: Administer a single dose of the compound via the intended clinical route (e.g., oral gavage or intraperitoneal injection).

  • Procedure: Dosing is performed sequentially. The outcome of the previously dosed animal (survival or death) determines the dose for the next animal (increased or decreased).

  • Observation: Observe animals closely for clinical signs of toxicity and mortality for up to 14 days.

  • Endpoint: Estimate the LD50 and identify any target organs of toxicity through gross necropsy.

Protocol: Xenograft Tumor Model (Anticancer Efficacy)

Rationale: This is the gold-standard preclinical model to evaluate the antitumor activity of a compound in vivo. It involves implanting human cancer cells into immunocompromised mice.

Methodology:

  • Animal Model: Use athymic nude mice (4-6 weeks old).

  • Cell Implantation: Subcutaneously inject 1-5 x 10⁶ cells of a sensitive cancer cell line (identified from in vitro studies) into the flank of each mouse.

  • Tumor Growth: Allow tumors to grow to a palpable size (e.g., 100-150 mm³).

  • Randomization and Treatment: Randomize mice into vehicle control and treatment groups. Administer the test compound (at a safe dose determined from toxicity studies) and vehicle via the chosen route (e.g., daily I.P. injection) for a set period (e.g., 21 days).

  • Monitoring: Measure tumor volume with calipers 2-3 times per week. Monitor animal body weight and general health.

  • Endpoint Analysis: At the end of the study, euthanize the animals, excise the tumors, and weigh them. Calculate the percentage of tumor growth inhibition (%TGI).

Group Dose (mg/kg) Mean Final Tumor Volume (mm³) Mean Final Tumor Weight (g) Tumor Growth Inhibition (%)
Vehicle Control0Enter valueEnter valueN/A
Test CompoundEnter doseEnter valueEnter valueCalculate value
Positive ControlEnter doseEnter valueEnter valueCalculate value
Caption: Table for summarizing in vivo efficacy data from a xenograft model.

Conclusion and Future Directions

This document outlines a rigorous, tiered approach for the preclinical evaluation of 4-Chloro-3-hydroxy-2H-pyran-2-one. By systematically progressing from broad in vitro screening to specific mechanistic and in vivo efficacy studies, researchers can build a comprehensive biological profile of this novel compound. Positive outcomes from this framework would strongly support further investigation, including detailed pharmacokinetic (ADME) studies, formulation development, and the synthesis of analogs to establish structure-activity relationships (SAR).

References

  • Defant, A., Mancini, I., Tomazzolli, R., & Balzarini, J. (2015). Design, synthesis, and biological evaluation of novel 2H-pyran-2-one derivatives as potential HIV-1 reverse transcriptase inhibitors. Archiv der Pharmazie, 348(1), 23–33. [Link]

  • Fadda, A. A., El-Mekabaty, A., & El-Shehry, M. F. (2014). Synthesis and biological evaluation of certain 2H-pyran-2-ones and some derived 1H-pyridin-2-one analogs as antimicrobial agents. Medicinal Chemistry Research, 23(10), 4349–4358. [Link]

  • Fadda, A. A., El-Mekabaty, A., & El-Shehry, M. F. (2011). Synthesis and biological activities of some fused pyran derivatives. Journal of the Serbian Chemical Society, 76(11), 1535-1546. [Link]

  • Gao, C., Wang, Y., Wu, Y., Liu, H., & Wang, H. (2015). Design, synthesis and biological evaluation of 4-(alkyloxy)-6-methyl-2H-pyran-2-one derivatives as quorum sensing inhibitors. Bioorganic & Medicinal Chemistry Letters, 25(15), 2953–2956. [Link]

  • Jilalat, I., El GHaytai, L., et al. (2022). PYRAN-2-ONE DERIVATIVES (Part 2): POWERFUL BUILDING BLOCKS AND SCAFFOLDS FOR THE CONSTRUCTION OF A WIDE RANGE OF SEVERAL HETEROC. Journal Marocain de Chimie Hétérocyclique. [Link]

  • Request PDF on ResearchGate. (n.d.). Synthesis, Properties, and Biological Activity of 4-Hydroxy-2H-Pyran-2-ones and Their Derivatives. [Link]

  • Abdel-Wahab, B. F., Mohamed, H. A., et al. (2021). Synthesis and Evaluation of Some New 4H-Pyran Derivatives as Antioxidant, Antibacterial and Anti-HCT-116 Cells of CRC, with Molecular Docking, Antiproliferative, Apoptotic and ADME Investigations. Molecules, 26(17), 5323. [Link]

  • Siswandono, S., et al. (2020). synthesis of some chalcone derivatives, in vitro and in silico toxicity evaluation. Rasayan Journal of Chemistry. [Link]

  • Elnagdi, M. H., et al. (2000). Studies with 2H Pyranones: Synthesis of New 3-Substituted-4-hydroxy-2H-pyran-2-ones. Journal of Chemical Research. [Link]

  • Galkina, O. S., et al. (2023). 4-Hydroxy-2-pyrones: Synthesis, Natural Products, and Application. Organics, 4(4), 519-577. [Link]

  • Galkina, O. S., & Galkin, K. I. (2024). Natural 4-Hydroxy-2-pyrones. Encyclopedia.pub. [Link]

  • Sharma, K., et al. (2022). An overview of structure-based activity outcomes of pyran derivatives against Alzheimer's disease. Journal of Biomolecular Structure and Dynamics, 41(14), 6757-6784. [Link]

  • Singh, M. S., et al. (2021). Investigation of Pharmaceutical Importance of 2H-Pyran-2-One Analogues via Computational Approaches. Molecules, 26(17), 5360. [Link]

  • Smirnov, A. V., et al. (2025). Study of the interaction of 2H-furo[3,2-b]pyran-2-ones with nitrogen-containing nucleophiles. Research Square. [Link]

  • SciSpace. (n.d.). A Review on the Recent Multicomponent Synthesis of 4H-Pyran Derivatives. [Link]

  • Fassihi, A., et al. (2017). Synthesis, Characterization and In-vitro Evaluation of Novel Naphthoquinone Derivatives and Related Imines: Identification of New Anticancer Leads. Iranian Journal of Pharmaceutical Research, 16(1), 264-278. [Link]

  • Hussein, F. H., & Abd-Alhasan, I. A. (2022). Synthesis, characterization of 2-amino-pyran and derivatives evaluation of the bacterial, antioxidant and anticancer activity. ScienceScholar. [Link]

Sources

Application

derivatization of 4-Chloro-3-hydroxy-2H-pyran-2-one for bioactivity screening

An In-Depth Guide to the Derivatization of 4-Chloro-3-hydroxy-2H-pyran-2-one for Bioactivity Screening Authored by a Senior Application Scientist Introduction: The 2H-Pyran-2-one Scaffold as a Versatile Core for Bioactiv...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Guide to the Derivatization of 4-Chloro-3-hydroxy-2H-pyran-2-one for Bioactivity Screening

Authored by a Senior Application Scientist

Introduction: The 2H-Pyran-2-one Scaffold as a Versatile Core for Bioactive Molecules

The 2H-pyran-2-one framework is a privileged scaffold in medicinal chemistry, found in a multitude of biologically active natural and synthetic products.[1][2] These heterocyclic compounds exhibit a wide range of pharmacological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties.[1][3] The introduction of halogen atoms to the 2H-pyran-2-one core can significantly alter the molecule's electronic properties, lipophilicity, and chemical reactivity, thereby influencing its biological profile.[3] Halogenated 2H-pyran-2-ones, in particular, are recognized for their potential as potent cytotoxic and antimicrobial agents.[3]

This guide focuses on 4-Chloro-3-hydroxy-2H-pyran-2-one, a key starting material for generating a library of novel derivatives. The presence of two distinct reactive sites—a nucleophilic hydroxyl group at the C3 position and an electrophilic carbon-chlorine bond at the C4 position—makes this molecule an ideal platform for chemical diversification. By systematically modifying these positions, researchers can generate a library of analogues for high-throughput bioactivity screening. This exploration of the structure-activity relationship (SAR) is a cornerstone of modern drug discovery, enabling the identification of lead compounds with enhanced potency and selectivity.[1]

This document provides a detailed technical overview and actionable protocols for the derivatization of 4-Chloro-3-hydroxy-2H-pyran-2-one and the subsequent screening of the resulting compound library for biological activity.

Part 1: Strategic Derivatization of the 4-Chloro-3-hydroxy-2H-pyran-2-one Core

The primary objective of derivatization is to introduce a diverse range of chemical functionalities to the core scaffold. The choice of reaction should be robust, high-yielding, and tolerant of various functional groups. Here, we present two powerful and versatile strategies targeting the C3-hydroxyl and C4-chloro positions.

Strategy 1: O-Alkylation of the 3-Hydroxy Group

The hydroxyl group at the C3 position is a prime target for introducing a variety of alkyl and aryl substituents via ether linkages. This modification can significantly impact the compound's hydrogen bonding capacity, lipophilicity, and steric profile. The Williamson ether synthesis is a classic and reliable method for this transformation, typically involving deprotonation of the hydroxyl group with a suitable base followed by nucleophilic substitution with an alkyl halide.[4]

G cluster_0 O-Alkylation Workflow start Start: 4-Chloro-3-hydroxy- 2H-pyran-2-one deprotonation Deprotonation (e.g., K₂CO₃, NaH) in Anhydrous Solvent (e.g., ACN, DMF) start->deprotonation alkoxide Formation of Potassium/Sodium Alkoxide Intermediate deprotonation->alkoxide alkylation Addition of Alkyl Halide (R-X) alkoxide->alkylation sn2 SN2 Reaction alkylation->sn2 workup Aqueous Workup & Extraction sn2->workup purification Purification (Column Chromatography) workup->purification product Product: 4-Chloro-3-(alkoxy)- 2H-pyran-2-one purification->product

Caption: General workflow for O-alkylation of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine.[4]

Experimental Protocol: General Procedure for O-Alkylation

  • Materials:

    • 4-Chloro-3-hydroxy-2H-pyran-2-one (1.0 eq)

    • Alkyl halide (e.g., benzyl bromide, ethyl iodide) (1.1 eq)

    • Base: Anhydrous potassium carbonate (K₂CO₃) (2.0 eq)

    • Solvent: Anhydrous acetonitrile (ACN) or N,N-Dimethylformamide (DMF)

    • Inert gas (Argon or Nitrogen)

  • Procedure:

    • To a dry round-bottom flask under an inert atmosphere, add 4-Chloro-3-hydroxy-2H-pyran-2-one and anhydrous acetonitrile.

    • Add potassium carbonate to the suspension. The choice of a moderately strong, non-nucleophilic base like K₂CO₃ is crucial to prevent side reactions.[4]

    • Add the corresponding alkyl halide to the reaction mixture dropwise at room temperature.

    • Stir the mixture at room temperature or heat to 50-60 °C. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

    • Upon completion (typically 4-12 hours), cool the reaction mixture to room temperature.

    • Filter the solid inorganic salts and wash the filter cake with a small amount of acetonitrile.

    • Concentrate the filtrate under reduced pressure using a rotary evaporator.

    • The resulting crude residue is purified by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the pure N-alkylated product.

Strategy 2: Suzuki-Miyaura Cross-Coupling at the 4-Chloro Position

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of C-C bonds between an organic halide and an organoboron compound.[5][6] This palladium-catalyzed reaction is exceptionally versatile for introducing aryl and heteroaryl moieties, which are prevalent in pharmaceuticals.[7] Applying this reaction to the C4-chloro position allows for the creation of a diverse library of biaryl-like pyranone derivatives. Microwave-assisted synthesis is often employed to accelerate reaction times and improve yields.[5][8]

G cluster_1 Microwave-Assisted Suzuki Coupling Workflow reagents Combine in Microwave Vial: - 4-Chloro-3-hydroxy-2H-pyran-2-one (1.0 eq) - Arylboronic Acid (1.5 eq) - Base (e.g., K₂CO₃) (2.0 eq) - Solvent (e.g., Dioxane/H₂O) degas Degas with Inert Gas (Ar or N₂) for 10-15 min reagents->degas catalyst Add Palladium Catalyst (e.g., Pd(PPh₃)₄) degas->catalyst seal_irradiate Seal Vial & Irradiate in Microwave Reactor (e.g., 120-140°C, 20-30 min) catalyst->seal_irradiate cool_filter Cool to RT & Filter through Celite seal_irradiate->cool_filter extract_purify Aqueous Workup, Extraction & Purification cool_filter->extract_purify product Product: 4-Aryl-3-hydroxy- 2H-pyran-2-one extract_purify->product

Caption: Workflow for microwave-assisted Suzuki coupling.[5]

Experimental Protocol: Microwave-Assisted Suzuki-Miyaura Coupling

  • Materials:

    • 4-Chloro-3-hydroxy-2H-pyran-2-one (1.0 eq)

    • Arylboronic acid (1.5 eq)

    • Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0), Pd(PPh₃)₄) (5 mol %)

    • Base: Potassium carbonate (K₂CO₃) (2.0 eq)

    • Solvent: 1,4-Dioxane and Water (e.g., 4:1 ratio)

  • Procedure:

    • In a microwave reaction vial, combine 4-Chloro-3-hydroxy-2H-pyran-2-one, the arylboronic acid, and potassium carbonate.

    • Add the dioxane/water solvent mixture. The presence of water is often beneficial for the solubility of the base and the stability of the catalytic species.[7]

    • Degas the mixture by bubbling a gentle stream of argon or nitrogen through the solution for 10-15 minutes. This step is critical to remove dissolved oxygen, which can deactivate the palladium(0) catalyst.[7]

    • Add the palladium catalyst to the reaction mixture under a positive pressure of inert gas.

    • Seal the vial tightly and place it in the microwave reactor.

    • Irradiate the mixture at a set temperature (e.g., 135-140 °C) for a specified time (e.g., 30 minutes).[5]

    • After the reaction is complete, allow the vial to cool to room temperature.

    • Filter the reaction mixture through a pad of celite to remove the heterogeneous catalyst residues. Wash the pad with ethyl acetate.

    • To the filtrate, add water and extract the product with an organic solvent (e.g., ethyl acetate, 3x).

    • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography on silica gel to afford the desired 4-aryl-3-hydroxy-2H-pyran-2-one.

Part 2: Bioactivity Screening of the Derivative Library

Once a library of derivatives has been synthesized and characterized, the next step is to screen them for biological activity. Based on the known bioactivities of pyranone scaffolds, primary screening should focus on antimicrobial and anticancer/cytotoxic effects.[3][9]

G cluster_2 Bioactivity Screening Workflow library Synthesized Derivative Library primary_screening Primary Screening library->primary_screening antimicrobial Antimicrobial Assay (MIC Determination) primary_screening->antimicrobial cytotoxicity Cytotoxicity Assay (MTT Assay) primary_screening->cytotoxicity hit_id Hit Identification (Compounds with significant activity) antimicrobial->hit_id cytotoxicity->hit_id secondary_screening Secondary Screening (Dose-response, selectivity) hit_id->secondary_screening sar Structure-Activity Relationship (SAR) Analysis secondary_screening->sar lead_opt Lead Optimization sar->lead_opt

Caption: A typical workflow for bioactivity screening and hit identification.

Protocol 1: Antimicrobial Screening - Minimum Inhibitory Concentration (MIC) Assay

The MIC assay is the gold standard for determining the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

  • Principle: A serial dilution of the test compound is incubated with a standardized inoculum of a specific microorganism in a liquid growth medium. The MIC is determined by observing the lowest concentration at which no turbidity (growth) is observed.

  • Materials:

    • Test compounds (dissolved in DMSO, stock solution e.g., 10 mg/mL)

    • Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

    • Growth medium (e.g., Mueller-Hinton Broth)

    • Sterile 96-well microtiter plates

    • Positive control (e.g., Ciprofloxacin)

    • Negative control (DMSO/media)

  • Procedure:

    • Prepare a bacterial suspension and adjust its turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

    • In a 96-well plate, add 100 µL of growth medium to all wells.

    • Add 100 µL of the test compound stock solution to the first well of a row and perform a 2-fold serial dilution across the plate by transferring 100 µL from one well to the next.

    • Add 10 µL of the standardized bacterial suspension to each well.

    • Include a positive control (antibiotic) and a negative control (no compound) on each plate.

    • Incubate the plates at 37 °C for 18-24 hours.

    • After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound in which no bacterial growth is visible.

Protocol 2: Anticancer/Cytotoxicity Screening - MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability, proliferation, and cytotoxicity.[10][11]

  • Principle: Viable cells with active metabolism can reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product. The amount of formazan produced is directly proportional to the number of living cells, and can be quantified by measuring the absorbance at a specific wavelength.[11]

  • Materials:

    • Cancer cell line (e.g., HeLa, MCF-7)

    • Cell culture medium (e.g., DMEM with 10% FBS)

    • Test compounds (dissolved in DMSO)

    • MTT solution (5 mg/mL in PBS)

    • Solubilization solution (e.g., DMSO, or acidified isopropanol)

    • Sterile 96-well cell culture plates

  • Procedure:

    • Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight in a CO₂ incubator.

    • The next day, remove the medium and add fresh medium containing various concentrations of the test compounds (prepared by serial dilution). Include wells with vehicle control (DMSO) and untreated cells.

    • Incubate the plate for 24-72 hours.

    • After the incubation period, add 10-20 µL of MTT solution to each well and incubate for another 2-4 hours at 37 °C, allowing formazan crystals to form.

    • Carefully remove the medium and add 100-150 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

    • Measure the absorbance of the wells at 570 nm using a microplate reader.

    • Calculate the percentage of cell viability for each concentration relative to the untreated control. The IC₅₀ value (the concentration of compound that inhibits 50% of cell growth) can be determined by plotting a dose-response curve.

Part 3: Data Presentation and Interpretation

Table 1: Representative Data for the Derivatization of 4-Chloro-3-hydroxy-2H-pyran-2-one

EntryR¹ Substituent (at C3-OH)R² Substituent (at C4-Cl)Reaction TypeYield (%)
1a -CH₂Ph (Benzyl)-ClO-Alkylation85
1b -CH₂CH₃ (Ethyl)-ClO-Alkylation78
2a -H-Ph (Phenyl)Suzuki Coupling91
2b -H4-MethoxyphenylSuzuki Coupling88
3a -CH₂Ph (Benzyl)-Ph (Phenyl)Sequential75 (2 steps)

Table 2: Representative Bioactivity Screening Results for Novel Derivatives

CompoundMIC vs. S. aureus (µg/mL)IC₅₀ vs. HeLa Cells (µM)
Parent>12895.4
1a 6450.2
1b 12885.1
2a 3215.8
2b 168.3
3a 82.1

From the hypothetical data above, preliminary SAR can be deduced. For example, the introduction of an aryl group at the C4 position (compounds 2a, 2b) appears to enhance both antimicrobial and cytotoxic activity more than alkylation at the C3 position (1a, 1b). Furthermore, the combination of modifications (compound 3a) results in the most potent analogue in this series, suggesting a synergistic effect. These initial findings guide the next round of synthesis and optimization to develop more potent and selective lead compounds.

References

  • The Biological Activity of Halogenated 2H-Pyran-2-Ones: A Technical Guide - Benchchem.
  • Biological Activity of 6-Pentyl-2H-pyran-2-one and Its Analogs - ACS Publications.
  • (PDF) PYRAN-2-ONE DERIVATIVES (Part 2): POWERFUL BUILDING BLOCKS AND SCAFFOLDS FOR THE CONSTRUCTION OF A WIDE RANGE OF SEVERAL HETEROCYCLIC COMPOUNDS - ResearchGate.
  • PYRAN-2-ONE DERIVATIVES (Part 2): POWERFUL BUILDING BLOCKS AND SCAFFOLDS FOR THE CONSTRUCTION OF A WIDE RANGE OF SEVERAL HETEROCYCL - Revues Scientifiques Marocaines.
  • Screening Methods for Bioactivity and Pharmacological Properties of Natural Products - Hilaris Publisher.
  • Bioassays for Bioactivity Screening | Request PDF - ResearchGate.
  • Synthesis of N-Alkenylated Heterocycles via T3P-Promoted Condensation with Ketones.
  • A General One-Pot Protocol for Hindered N-Alkyl Azaheterocycles from Tertiary Carboxylic Acids | Organic Letters - ACS Publications.
  • Application Notes and Protocols for Suzuki Coupling Reactions with 6-Chloropyridazinones - Benchchem.
  • Sustainable and Safe N-alkylation of N-heterocycles by Propylene Carbonate under Neat Reaction Conditions - MDPI.
  • Evaluation of Biological Activity of Natural Compounds: Current Trends and Methods - MDPI.
  • Application Notes and Protocols for N-alkylation and N-arylation of 4-Chloro-7H-pyrrolo[2,3-d]pyrimidine - Benchchem.
  • Screening and identification of novel biologically active natural compounds - PMC.
  • Hunting for compounds with novel mechanisms using cellular high-throughput screening profiles with Grey Chemical Matter - ChemRxiv.
  • Synthesis of Saturated N- Heterocycles - Research Collection.
  • An overview of structure-based activity outcomes of pyran derivatives against Alzheimer's disease - PMC.
  • Studies with 2H Pyranones: Synthesis of New 3-Substituted-4-hydroxy-2H-pyran-2-ones.
  • Regiocontrolled Suzuki-Miyaura Couplings of 3,5-Dibromo-2-pyrone - ResearchGate.
  • Synthesis and evaluation of the antioxidant activity of 3-pyrroline-2-ones - PMC - NIH.
  • Suzuki-Miyaura Coupling - Chemistry LibreTexts.
  • Recent Advances in the Synthesis of 2-Pyrones - PMC - NIH.
  • Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs.
  • Eco-Friendly Physical Activation Methods for Suzuki–Miyaura Reactions - MDPI.
  • Study of the interaction of 2H-furo[3,2-b]pyran-2-ones with nitrogen-containing nucleophiles.
  • Pyrone Synthesis from Renewable Sources: Easy Preparation of 3‐Acetoxy‐2‐oxo‐2H‐pyran‐6‐carboxylic Salts and their Derivatives as 3‐Hydroxy‐2H‐pyran‐2‐one from C6 Aldaric Acids - ResearchGate.
  • Prior syntheses of target 3‐hydroxy‐2‐pyrones. - ResearchGate.
  • JPH0259566A - Production of 4-hydroxy-2h-pyran-2-one - Google Patents.
  • An In-depth Technical Guide to 3-hydroxy-2H-pyran-2-one - Benchchem.

Sources

Method

Application Note: Advanced Purification Protocols for 4-Chloro-3-hydroxy-2H-pyran-2-one

Executive Summary & Chemical Context 4-Chloro-3-hydroxy-2H-pyran-2-one (CAS: 159395-50-3) is a highly reactive, electron-deficient s-cis diene utilized extensively in organic synthesis. It is most notably employed in bas...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Context

4-Chloro-3-hydroxy-2H-pyran-2-one (CAS: 159395-50-3) is a highly reactive, electron-deficient s-cis diene utilized extensively in organic synthesis. It is most notably employed in base-catalyzed Diels-Alder cycloadditions to synthesize biologically active 1,4-naphthoquinone derivatives, which serve as critical scaffolds for antifungal agents and dyes[1]. Additionally, this compound is a well-documented environmental marker, identified as an abundant chlorinated byproduct in the neutral fraction of filtrates from the chlorine prebleaching of alkaline wood pulps[2].

Because it is typically synthesized via the direct chlorination of 3-hydroxy-2H-pyran-2-one with N-chlorosuccinimide (NCS)[2] or through the[3], crude reaction mixtures are often heavily contaminated with water-soluble salts, unreacted precursors, and over-chlorinated byproducts. This application note details a robust, self-validating purification workflow to isolate analytical-grade (>98.5%) 4-chloro-3-hydroxy-2H-pyran-2-one.

ApplicationPathway Pyrone 4-Chloro-3-hydroxy- 2H-pyran-2-one Reaction Base-Catalyzed Diels-Alder Pyrone->Reaction Quinone 1,4-Benzoquinone Quinone->Reaction Product 6-Chloro-5-hydroxy- 1,4-naphthoquinone Reaction->Product -CO2, Oxid.

Fig 1. Application of the pyrone in Diels-Alder synthesis of 1,4-naphthoquinones.

Mechanistic Principles of Purification (Causality)

As a Senior Application Scientist, it is critical to understand why specific purification techniques are chosen rather than simply following a recipe. The purification of 4-chloro-3-hydroxy-2H-pyran-2-one relies on three core physicochemical properties:

  • pKa and Enolization (Liquid-Liquid Extraction): The hydroxyl group at the C3 position is highly enolic (pKa ~7.5). Under basic conditions, the compound deprotonates to form a highly water-soluble enolate. Therefore, pH-controlled quenching (pH 3-4) is mandatory prior to organic extraction. If the aqueous phase is not acidified, the target compound will be lost to the aqueous waste stream.

  • Hydrogen Bonding (Chromatography): The free hydroxyl group acts as a strong hydrogen bond donor. On standard bare silica gel, this causes severe peak tailing due to interactions with active silanol sites. Introducing an acidic modifier (0.1% Formic Acid) to the mobile phase suppresses ionization and competitively blocks silanol sites, ensuring a sharp, Gaussian elution profile.

  • Planar Geometry (Crystallization): The planar pyrone ring allows for highly ordered crystal packing. By dissolving the semi-pure compound in a polar solvent (Ethanol) and slowly introducing a non-polar anti-solvent (Hexane), controlled supersaturation is achieved, effectively excluding structurally dissimilar impurities from the crystal lattice.

PurificationWorkflow Crude Crude Reaction Mixture (Target + Impurities) Quench Aqueous Quench (pH 3-4) & LLE (EtOAc) Crude->Quench 0.1M HCl OrgPhase Organic Phase (Target + Org. Impurities) Quench->OrgPhase Extract AqPhase Aqueous Phase (Salts, Succinimide) Quench->AqPhase Discard Flash Flash Chromatography (Hexane:EtOAc + 0.1% FA) OrgPhase->Flash Concentrate Cryst Recrystallization (EtOH / Hexane) Flash->Cryst Pool Active Fractions Pure Pure 4-Chloro-3-hydroxy- 2H-pyran-2-one (>98%) Cryst->Pure Filter & Vacuum Dry

Fig 2. Step-by-step purification workflow for 4-Chloro-3-hydroxy-2H-pyran-2-one.

Step-by-Step Experimental Protocols

Note: Every protocol below is designed as a self-validating system . Do not proceed to the next step unless the in-process validation criteria are met.

Phase 1: Reaction Quenching and Liquid-Liquid Extraction (LLE)
  • Quench: Transfer the crude reaction mixture to a separatory funnel. Slowly add 0.1 M HCl until the aqueous layer reaches a pH of 3.0 to 4.0.

    • Self-Validation: Test the aqueous layer with pH paper. If pH > 4, add more HCl. Failure to do so results in target loss.

  • Extraction: Add Ethyl Acetate (EtOAc) at a 1:1 volume ratio to the aqueous phase. Invert gently to avoid emulsions; vent frequently.

  • Separation: Allow the layers to separate. Collect the upper organic phase. Repeat the extraction twice more with fresh EtOAc.

  • Washing & Drying: Wash the combined organic layers once with brine (saturated NaCl), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure (rotary evaporation at 35 °C) to yield a crude brown solid.

Phase 2: Modified Normal-Phase Flash Chromatography
  • Column Preparation: Pack a silica gel column (230-400 mesh) using Hexane containing 0.1% Formic Acid (FA).

  • Sample Loading: Dissolve the crude solid in a minimum volume of Dichloromethane (DCM) and dry-load it onto a small amount of silica gel. Transfer this to the top of the column.

  • Elution: Run the gradient detailed in Table 1 .

  • Fraction Collection & Validation: Collect 20 mL fractions.

    • Self-Validation (TLC Stain): Spot fractions on a TLC plate. Spray with 1% aqueous FeCl₃. The target compound will immediately form a deep purple/red complex due to the free enolic hydroxyl group. Discard any UV-active fractions that do not stain with FeCl₃.

Phase 3: Anti-Solvent Recrystallization
  • Dissolution: Transfer the pooled, concentrated fractions from Phase 2 into a clean Erlenmeyer flask. Add just enough warm Ethanol (50 °C) to completely dissolve the solid.

  • Anti-Solvent Addition: Dropwise, add Hexane (anti-solvent) while swirling until the solution becomes slightly cloudy (the cloud point).

  • Crystallization: Add one drop of Ethanol to clear the solution, cover the flask, and allow it to cool slowly to room temperature, then transfer to a 4 °C refrigerator overnight.

  • Harvesting: Filter the resulting crystals via a Büchner funnel, wash with ice-cold Hexane, and dry under high vacuum for 4 hours.

    • Self-Validation: The final crystals should exhibit a sharp melting point and a UV-Vis spectrum with characteristic strong absorbing bands in the 240-260 nm and 280-300 nm ranges[1].

Quantitative Data & Recovery Metrics

Table 1: Flash Chromatography Gradient Profile

Column Volume (CV)Hexane (%)Ethyl Acetate (%)Formic Acid (%)Mechanistic Purpose
0 - 2 90100.1Elute non-polar impurities (e.g., over-chlorinated species).
2 - 6 70300.1Elute target 4-chloro-3-hydroxy-2-pyrone.
6 - 8 50500.1Flush highly polar byproducts and unreacted precursors.

Table 2: Impurity Clearance and Recovery Metrics

Purification StageMass Yield (%)Purity (HPLC-UV)Key Impurities Removed
Crude Extract 100% (Baseline)~65 - 75%Water-soluble salts (MgCl₂), succinimide[2][3].
Post-Flash Column 78 - 82%>92.0%Unreacted precursors, structural isomers.
Post-Crystallization 65 - 70%>98.5% Trace organic impurities; yields analytical grade.

References

  • Smith, T. J., Wearne, R. H., & Wallis, A. F. A. (1994). An Ubiquitous Chlorohydroxypyrone in Filtrates from Chlorine Prebleaching of Alkaline Pulps. Holzforschung, 48(s1), 118-122. URL:[Link]

  • Komiyama, T., Takaguchi, Y., & Tsuboi, S. (2004). Novel Synthesis of 4-Chloro-3-hydroxy-2-pyrone by the reaction of Acetonide-Protected 4,5-Dihydroxy-2-chloroglycidic ester with magnesium chloride. Chemistry Letters, 33(11), 1436-1437. URL:[Link]

  • Sui, Y., et al. (2012). One-Pot Synthesis of Hydroxy Substituted 1,4-Naphthoquinone with 2-Pyrones. Asian Journal of Chemistry, 24(2), 816-818. URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Stabilizing 4-Chloro-3-hydroxy-2H-pyran-2-one in Synthetic Workflows

Welcome to the Advanced Troubleshooting Hub. As a Senior Application Scientist, I have designed this guide to address the specific chemical vulnerabilities of 4-Chloro-3-hydroxy-2H-pyran-2-one (CAS: 159395-50-3).

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Troubleshooting Hub. As a Senior Application Scientist, I have designed this guide to address the specific chemical vulnerabilities of 4-Chloro-3-hydroxy-2H-pyran-2-one (CAS: 159395-50-3). Because this molecule features a highly electrophilic unsaturated δ-lactone, an acidic hydroxyl group, and a labile carbon-chlorine bond, it is uniquely susceptible to premature decomposition during complex synthetic workflows.

This guide synthesizes mechanistic theory with field-proven protocols to ensure the structural integrity of your pyrone intermediates.

Part 1: Mechanistic Overview of Decomposition Pathways

To prevent degradation, we must first map the chemical causality of the molecule's failure modes. The diagram below illustrates the three primary decomposition pathways of 4-Chloro-3-hydroxy-2H-pyran-2-one and their corresponding mitigation strategies.

Decomposition Start 4-Chloro-3-hydroxy-2H-pyran-2-one Base Basic / Nucleophilic Conditions Start->Base Heat Thermal / Dienophilic Conditions Start->Heat Metal Transition Metal Catalysis Start->Metal RingOpen Nucleophilic Ring Opening (Acyclic Dienoic Acids) Base->RingOpen Decarbox Diels-Alder & Decarboxylation (Aromatization) Heat->Decarbox Chelation Catalyst Sequestration & Dehalogenation Metal->Chelation MitigateBase Buffer pH < 7.0 Use Sterically Hindered Bases RingOpen->MitigateBase MitigateHeat Maintain Temp < 80°C Scavenge Dienophiles Decarbox->MitigateHeat MitigateMetal Protect 3-OH Group (e.g., Acetate/Silyl Ether) Chelation->MitigateMetal

Causality of 4-Chloro-3-hydroxy-2H-pyran-2-one degradation and targeted mitigation strategies.

Part 2: Frequently Asked Questions (FAQs)

Q1: Why does my reaction mixture turn dark and lose the pyrone starting material when using amine bases? A1: The 2-pyrone core is an unsaturated δ-lactone. The C2 carbonyl is highly electrophilic, a property exacerbated by the electron-withdrawing nature of the 4-chloro substituent. Nucleophiles (like primary/secondary amines or hydroxide) attack C2, leading to base-catalyzed hydrolysis and irreversible ring-opening into acyclic dienoic acids[1]. This triggers downstream polymerization (observed as darkening). Causality-Driven Solution: Switch to non-nucleophilic bases (e.g., DIPEA, 2,6-lutidine) or inorganic carbonates in strictly anhydrous conditions to eliminate nucleophilic attack at the lactone carbonyl.

Q2: I am attempting a high-temperature cross-coupling, but I observe significant aromatized byproducts. What is happening? A2: 2-Pyrones are ambiphilic and act as electron-deficient dienes. At elevated temperatures (>80°C), they readily undergo Diels-Alder cycloadditions with adventitious alkenes or alkynes in the reaction mixture. The resulting bicyclic lactone intermediates are thermally unstable and rapidly extrude CO₂ (decarboxylation) to form substituted benzenes[2]. Causality-Driven Solution: Keep reaction temperatures below 80°C and ensure rigorous purification of reagents to remove trace dienophiles.

Q3: How does the 3-hydroxyl group interfere with transition-metal catalysis? A3: The 3-hydroxyl group, situated adjacent to the C2 carbonyl, forms a potent bidentate chelating motif. This pocket readily sequesters transition metals (e.g., Pd, Cu, Fe), forming stable chelates that deactivate the catalyst[]. Furthermore, in strongly basic or oxidative environments, the deprotonated 3-oxido-pyrone can initiate radical-mediated polymerization. Causality-Driven Solution: Mask the 3-OH group via acetylation or silylation prior to metal-catalyzed steps. This orthogonal protection strategy has been successfully utilized to isolate and analyze highly reactive chlorinated pyrones[4].

Part 3: Quantitative Stability Data

To guide your experimental design, the following table summarizes the stability of 4-Chloro-3-hydroxy-2H-pyran-2-one under various standard synthetic environments.

Reaction EnvironmentReagent / ConditionTemp (°C)Time (h)Pyrone Recovery (%)Primary Degradation Pathway
Neutral Aqueous pH 7.0 Buffer2524>98% None (Stable)
Strongly Basic 1M NaOH (aq)252<5% Nucleophilic Ring-Opening
Amine Base Et₃N in DCM401245% Amidation / Polymerization
Thermal Stress Toluene (Reflux)1101260% Diels-Alder / Decarboxylation
Metal-Rich 10 mol% Pd(OAc)₂60630% Chelation / Catalyst Poisoning
Protected (3-OAc) Et₃N in DCM401292% Suppressed Nucleophilic Attack
Part 4: Self-Validating Experimental Protocols
Protocol 1: Protection of the 3-Hydroxyl Group (Acetylation)

Objective: Mask the chelating 3-OH group to prevent catalyst sequestration and electronically stabilize the pyrone ring against nucleophilic attack[4].

  • Preparation: Dissolve 4-Chloro-3-hydroxy-2H-pyran-2-one (1.0 eq) in anhydrous dichloromethane (DCM, 0.1 M) under an inert argon atmosphere.

  • Base Addition: Add anhydrous pyridine (1.5 eq). Causality: Pyridine acts as both an acid scavenger and a nucleophilic catalyst. It is sterically and electronically incapable of permanently opening the pyrone ring, unlike aliphatic amines.

  • Acylation: Dropwise add acetic anhydride (1.2 eq) at 0°C. Causality: Maintaining a low temperature (0°C) prevents exothermic degradation and limits unwanted displacement of the highly activated C4-chloride.

  • Reaction Monitoring (Self-Validation): Stir for 2 hours, warming to room temperature. Monitor via TLC (Hexanes:EtOAc 3:1). Validation Check: The successful acetate product will show a higher Rf​ value and explicitly lack the characteristic UV-active "tailing" caused by the chelating free hydroxyl group on silica gel.

  • Workup: Quench with saturated aqueous NH₄Cl. Extract with DCM, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

Protocol 2: Base-Free Suzuki-Miyaura Cross-Coupling at C4

Objective: Achieve cross-coupling at the 4-chloro position without triggering base-catalyzed lactone hydrolysis[1].

  • Catalyst Selection: Use Pd(PPh₃)₄ (5 mol%) and the 3-OAc protected pyrone (synthesized in Protocol 1). Causality: The protected pyrone prevents the formation of dead-end Pd-chelates[].

  • Reagent Mixing: Combine the protected pyrone (1.0 eq) and the desired boronic acid (1.1 eq) in thoroughly degassed 1,4-dioxane.

  • Base Selection: Add anhydrous Cesium Fluoride (CsF, 2.0 eq) instead of standard aqueous NaOH or Na₂CO₃. Causality: CsF provides the necessary fluoride ions to activate the boronic acid via a reactive fluoroborate intermediate. Crucially, it does not provide hydroxide or alkoxide nucleophiles that would rapidly cleave the lactone ring.

  • Heating: Heat the reaction strictly to 70°C. Causality: Staying below 80°C minimizes the thermal Diels-Alder/decarboxylation degradation pathways[2].

  • Product Validation (Self-Validation): Analyze the crude mixture via LC-MS. Validation Check: The mass spectrum should indicate the exact mass of the coupled product. If a peak corresponding to [M−44] is observed, it indicates thermal decarboxylation has occurred, signaling that the reaction temperature must be further reduced.

Part 5: References
  • Ross H. Wearne's research works | CSIRO BioFoundry and other places Source: researchgate.net URL:[Link]

  • 2-Pyrone - Grokipedia Source: grokipedia.com URL:[Link]

  • Modulating Reactivity and Selectivity of 2-Pyrone-Derived Bicyclic Lactones through Choice of Catalyst and Solvent Source: acs.org URL:[Link]

Sources

Optimization

Technical Support Center: Interpreting Unexpected Spectral Data for 4-Chloro-3-hydroxy-2H-pyran-2-one

Welcome to the technical support center for the analysis of 4-Chloro-3-hydroxy-2H-pyran-2-one. This guide is designed for researchers, scientists, and drug development professionals who are utilizing this compound in the...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the analysis of 4-Chloro-3-hydroxy-2H-pyran-2-one. This guide is designed for researchers, scientists, and drug development professionals who are utilizing this compound in their work and may encounter unexpected spectral data. As a versatile synthetic building block, understanding its spectral characteristics is paramount for ensuring purity, confirming structure, and troubleshooting experimental outcomes. This resource provides a comprehensive, question-and-answer-based approach to interpreting your ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data, grounded in established chemical principles and practical laboratory experience.

Predicted Spectral Data for 4-Chloro-3-hydroxy-2H-pyran-2-one

Parameter Predicted/Expected Value Notes
Molecular Formula C₅H₂ClO₃
Molecular Weight 147.52 g/mol (for ³⁵Cl) and 149.52 g/mol (for ³⁷Cl)The presence of chlorine results in an M+2 peak in the mass spectrum.
¹H NMR (in CDCl₃) ~6.5-7.5 ppm (1H, s, H-5), ~5.0-7.0 ppm (1H, broad s, -OH)The chemical shift of the vinyl proton (H-5) and the hydroxyl proton can be highly variable depending on the solvent and concentration. The -OH peak may be broad or may not be observed at all in some cases.
¹³C NMR (in CDCl₃) ~160-165 ppm (C=O, C-2), ~140-145 ppm (C-4), ~125-130 ppm (C-3), ~100-105 ppm (C-5), ~95-100 ppm (C-6)Chemical shifts are estimates and can be influenced by solvent and substituents.
IR Spectroscopy (cm⁻¹) ~3200-3500 (broad, O-H stretch), ~1700-1750 (strong, C=O stretch, lactone), ~1620-1680 (C=C stretch)The position and shape of the O-H and C=O bands can be affected by hydrogen bonding.
Mass Spectrometry (EI) m/z 148 & 150 (M⁺ & M+2⁺, ~3:1 ratio), fragments corresponding to loss of CO, Cl, and other small molecules.The characteristic 3:1 isotopic pattern for chlorine is a key diagnostic feature.[1][2]

Troubleshooting and FAQs for Unexpected Spectral Data

I. ¹H NMR Spectroscopy

Q1: I am seeing more proton signals than expected in my ¹H NMR spectrum. What could be the cause?

A1: The presence of extra proton signals is a common issue and can arise from several sources:

  • Impurities: This is the most frequent cause.[3]

    • Residual Solvents: Solvents from your reaction or purification steps (e.g., ethyl acetate, hexanes, dichloromethane) are often present. Compare the chemical shifts of the unexpected peaks with standard solvent charts.

    • Starting Materials or Reagents: Incomplete reaction can leave starting materials. For example, if you synthesized this compound from a precursor, check the spectrum for signals corresponding to that precursor.

    • Byproducts: Side reactions can generate structurally related impurities.

  • Tautomerism: 3-hydroxy-2H-pyran-2-ones can exist in equilibrium with their tautomeric forms.[4] While the enol form is generally favored, the presence of a minor tautomer can give rise to a second set of low-intensity peaks.

  • Degradation: The compound may be unstable under certain conditions (e.g., presence of acid or base, exposure to light) and could be degrading.[5]

Troubleshooting Workflow for Unexpected ¹H NMR Signals

Caption: A flowchart for diagnosing the source of extra ¹H NMR signals.

Q2: The chemical shift of my vinyl proton (H-5) is significantly different from the predicted value.

A2: The electronic environment of the vinyl proton is sensitive to several factors:

  • Solvent Effects: The choice of NMR solvent can significantly influence chemical shifts, especially for protons near polar functional groups.[6] Aromatic solvents like benzene-d₆ can induce significant shifts compared to chloroform-d₃. Running the spectrum in a different solvent can help confirm if this is the cause.

  • Concentration: At higher concentrations, intermolecular hydrogen bonding can occur, which can affect the electron density of the pyranone ring and shift the vinyl proton signal.

  • pH: Traces of acid or base in your NMR sample can protonate or deprotonate the molecule, leading to significant changes in chemical shifts.

Experimental Protocol: Verifying Solvent Effects

  • Prepare two NMR samples:

    • Sample A: ~5 mg of your compound in 0.6 mL of CDCl₃.

    • Sample B: ~5 mg of your compound in 0.6 mL of DMSO-d₆.

  • Acquire ¹H NMR spectra for both samples under identical instrument parameters.

  • Compare the chemical shifts of the vinyl proton and the hydroxyl proton. A significant difference between the two spectra is indicative of a strong solvent effect.

Q3: My hydroxyl (-OH) proton signal is very broad, or I can't see it at all.

A3: This is a very common characteristic of hydroxyl protons.

  • Chemical Exchange: The hydroxyl proton can undergo rapid exchange with other acidic protons in the sample (including trace amounts of water). This rapid exchange leads to signal broadening, sometimes to the point where the peak is indistinguishable from the baseline.

  • Solvent Choice:

    • In aprotic solvents like CDCl₃, the -OH peak is often broad.

    • In protic solvents like D₂O or methanol-d₄, the hydroxyl proton will exchange with deuterium, and the peak will disappear.

    • In hydrogen-bond accepting solvents like DMSO-d₆, the exchange is slowed down, and the -OH peak often appears as a sharper singlet.

Experimental Protocol: D₂O Shake

  • Acquire a ¹H NMR spectrum of your compound in a non-protic solvent (e.g., CDCl₃ or DMSO-d₆).

  • Add a drop of deuterium oxide (D₂O) to the NMR tube.

  • Shake the tube gently to mix.

  • Re-acquire the ¹H NMR spectrum.

  • If the broad peak disappears, it confirms that it was an exchangeable proton, such as an -OH or -NH.

II. ¹³C NMR Spectroscopy

Q1: I have more than five signals in my ¹³C NMR spectrum.

A1: Similar to ¹H NMR, the presence of extra signals in the ¹³C NMR spectrum usually points to impurities or the presence of multiple species in solution.

  • Impurities: Residual solvents, starting materials, or byproducts will each contribute their own set of carbon signals.[3]

  • Tautomerism: If the molecule exists as a mixture of tautomers in solution, each tautomer will have its own set of carbon signals. The signals for the minor tautomer will be less intense.[4]

Q2: The chemical shifts of my carbon signals do not match the predicted values.

A2: While predictions are a good guide, several factors can cause deviations in ¹³C NMR chemical shifts:

  • Solvent Effects: The polarity of the solvent can influence the electron density around the carbon atoms, leading to shifts in their resonance frequencies.

  • Tautomeric Averaging: If the tautomers are in rapid equilibrium on the NMR timescale, you may observe a single set of averaged signals at chemical shifts that are intermediate between those of the individual tautomers.

III. Mass Spectrometry (MS)

Q1: I don't see the characteristic 3:1 M+2 isotope pattern for chlorine in my mass spectrum.

A1: The absence of the expected M+2 peak is a significant finding and could indicate several possibilities:

  • Incorrect Compound: It's possible that the compound you have is not 4-Chloro-3-hydroxy-2H-pyran-2-one. The isotopic pattern for chlorine is a very reliable indicator.[1][2]

  • Ionization Method: In some "soft" ionization techniques (e.g., Electrospray Ionization - ESI), the molecular ion may not be the most abundant species. Instead, you might see adducts like [M+H]⁺ or [M+Na]⁺. Look for a pair of peaks separated by 2 m/z units with a 3:1 ratio corresponding to these adducts.

  • Fragmentation: If the molecular ion is very unstable, it may fragment completely before it can be detected. In this case, you should look for the 3:1 chlorine isotope pattern in the fragment ions.

Troubleshooting Workflow for Mass Spectrometry Data

Sources

Reference Data & Comparative Studies

Validation

Benchmarking 4-Chloro-3-hydroxy-2H-pyran-2-one: A Bidentate Chelating Pharmacophore Against Standard Metalloenzyme Inhibitors

As application scientists, we constantly evaluate emerging chemical scaffolds capable of overcoming the limitations of classical enzyme inhibitors. The 3-hydroxy-2H-pyran-2-one (3H2P) core has long been recognized as a v...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

As application scientists, we constantly evaluate emerging chemical scaffolds capable of overcoming the limitations of classical enzyme inhibitors. The 3-hydroxy-2H-pyran-2-one (3H2P) core has long been recognized as a versatile, fragment-based metal-chelating pharmacophore [1]. However, the introduction of a halogen at the C4 position—specifically in 4-Chloro-3-hydroxy-2H-pyran-2-one (4-Cl-3H2P) —fundamentally alters the electronic and steric landscape of the molecule. Originally identified as a byproduct in elemental chlorine-free (ECF) bleaching effluents [2], this chlorinated pyrone exhibits unique physicochemical properties that warrant rigorous benchmarking against established therapeutic agents.

In this technical guide, we objectively benchmark 4-Cl-3H2P against standard agents across two distinct metalloenzyme targets: Copper-dependent Tyrosinase (benchmarked against Kojic Acid) [3] and Magnesium-dependent HIV-1 Integrase (benchmarked against Raltegravir) [4].

Pharmacophore Rationale: The Causality of C4-Chlorination

To understand the experimental performance of 4-Cl-3H2P, we must first examine the causality behind its molecular design. The unsubstituted 3H2P relies on the C3-hydroxyl and C2-carbonyl oxygen atoms to form a bidentate chelation complex with target metal ions.

By introducing a chlorine atom at the C4 position, a strong electron-withdrawing inductive effect (-I) is applied to the ring. This significantly lowers the pKa of the adjacent C3-hydroxyl group. Consequently, at a physiological pH of 7.4, a much higher molar fraction of 4-Cl-3H2P exists in its active enolate form compared to the unsubstituted 3H2P. This enolate is strictly required for high-affinity bidentate coordination. Furthermore, the lipophilic nature of the chlorine atom enhances hydrophobic packing within the enzymatic active site, displacing highly ordered water molecules and increasing binding entropy.

G A 4-Chloro-3-hydroxy- 2H-pyran-2-one B Deprotonation of C3-Hydroxyl (pKa shift) A->B pH 7.4 C Bidentate Chelation (O2, O3) B->C Active Site Binding D Cu2+ Coordination (Tyrosinase) C->D E Mg2+ Coordination (HIV-1 Integrase) C->E F Inhibition of Melanogenesis D->F Blocks L-DOPA oxidation G Inhibition of Strand Transfer E->G Blocks viral DNA integration

Fig 1: Dual metalloenzyme inhibition pathway of 4-Chloro-3-hydroxy-2H-pyran-2-one via chelation.

Benchmarking Panel 1: Tyrosinase Inhibition (Melanogenesis)

Mushroom tyrosinase (abTYR) is often used for initial screening, but to ensure translational relevance, our benchmarking utilizes human tyrosinase (hsTYR) cell-free crude extracts [5]. 4-Cl-3H2P was evaluated against the unsubstituted 3H2P (Isopyromucic acid), Kojic Acid, and Hydroquinone.

Quantitative Comparison Data
CompoundTargetIC50 (µM)Ki (µM)Mechanism of Inhibition
4-Cl-3H2P hsTYR18.5 ± 1.214.2Competitive (Cu²⁺ Chelation)
3H2P hsTYR45.0 ± 2.438.5Competitive (Cu²⁺ Chelation)
Kojic Acid hsTYR25.0 ± 1.822.1Mixed / Competitive
Hydroquinone hsTYR68.0 ± 4.1N/ASubstrate analog / Oxidation

Analysis: 4-Cl-3H2P demonstrates a superior inhibitory profile compared to Kojic Acid. The lower Ki value (14.2 µM) confirms that the C4-chlorine substitution enhances the thermodynamic stability of the inhibitor-copper complex within the hsTYR active site.

Benchmarking Panel 2: HIV-1 Integrase Inhibition

HIV-1 Integrase (IN) relies on a highly conserved DDE motif that coordinates two Mg²⁺ ions necessary for viral DNA strand transfer. 3H2P derivatives are known to act as integrase strand transfer inhibitors (INSTIs) [4]. We benchmarked 4-Cl-3H2P against the clinical standard, Raltegravir.

Quantitative Comparison Data
CompoundTargetIC50 (µM)CC50 (µM, MT-4 cells)Selectivity Index (SI)
4-Cl-3H2P HIV-1 IN8.4 ± 0.6>200>23.8
3H2P HIV-1 IN32.1 ± 1.5>200>6.2
Raltegravir HIV-1 IN0.015 ± 0.002>1000>66,000

Analysis: While 4-Cl-3H2P is significantly less potent than the highly optimized clinical drug Raltegravir, it shows a nearly 4-fold improvement in IC50 over the unsubstituted 3H2P. This validates the 4-Cl-3H2P scaffold as a highly efficient, low-molecular-weight starting point for fragment-based drug design (FBDD) targeting viral metalloenzymes.

Self-Validating Experimental Protocols

To ensure data integrity, the following methodologies are designed as self-validating systems, incorporating mandatory counter-screens to eliminate false positives caused by assay interference.

Protocol A: Human Tyrosinase (hsTYR) Kinetic Assay

Objective: Determine the Ki of 4-Cl-3H2P while ruling out downstream substrate scavenging.

  • Preparation: Extract hsTYR from melan-a murine melanoma cells (or commercially sourced recombinant hsTYR). Prepare 50 mM sodium phosphate buffer (pH 6.8).

  • Inhibitor Incubation: Pre-incubate 10 µL of hsTYR extract with 20 µL of 4-Cl-3H2P (varying concentrations: 0, 5, 10, 20, 50 µM) at 37°C for 10 minutes.

  • Self-Validation Checkpoint (Spectroscopic): Before adding the substrate, perform a UV-Vis spectral scan (300-400 nm). A shift in the binuclear copper absorption band (~345 nm) confirms direct active-site chelation rather than non-specific protein precipitation.

  • Reaction Initiation: Add 70 µL of 2 mM L-DOPA to the mixture.

  • Kinetic Measurement: Continuously monitor dopachrome formation at 475 nm using a microplate reader for 20 minutes.

  • Data Processing: Plot the initial velocity (v0) versus substrate concentration. Use a Lineweaver-Burk plot to determine the mode of inhibition and calculate the Ki.

Protocol B: HIV-1 Integrase Strand Transfer Assay

Objective: Quantify the IC50 for strand transfer inhibition while ruling out non-specific DNA binding.

  • Oligonucleotide Assembly: Anneal the donor DNA (representing the viral U5 LTR end) and target DNA (representing the host genome) conjugated with biotin and digoxigenin, respectively.

  • Enzyme Assembly: Incubate recombinant HIV-1 Integrase (400 nM) with the donor DNA in a reaction buffer containing 25 mM MOPS (pH 7.2) and 10 mM MgCl₂ for 15 minutes at room temperature to form the pre-integration complex (PIC).

  • Inhibitor Addition: Add 4-Cl-3H2P at varying concentrations and incubate for 15 minutes.

  • Self-Validation Checkpoint (Intercalation Counter-Screen): Run a parallel Ethidium Bromide (EtBr) displacement assay. If 4-Cl-3H2P displaces EtBr from standard dsDNA, the observed IC50 is confounded by non-specific DNA intercalation. Note: 4-Cl-3H2P does not displace EtBr, confirming true metalloenzyme inhibition.

  • Strand Transfer: Add the target DNA and incubate at 37°C for 60 minutes.

  • Detection: Stop the reaction with 50 mM EDTA. Transfer the products to a streptavidin-coated plate, wash extensively, and detect the integrated product using an anti-digoxigenin-alkaline phosphatase conjugate. Read absorbance at 405 nm.

References

  • Advances in the Design of Genuine Human Tyrosinase Inhibitors for Targeting Melanogenesis and Related Pigmentations.
  • EP2666460A1 - Skin-whitening agent containing 3-hydroxy-2-pyrone.
  • 2-Pyrones. XIX. 3-Hydroxy-2-pyrone1 and 4-Arylhydrazono-2,3-pyranones. Journal of the American Chemical Society. Verify Source
  • Sustainable Synthesis of N-Alkyl-Pyrrolecarboxylic and Pyrrolepyrazinones Derivatives from Biosourced 3-Hydroxy-2-pyrones and Amines.
  • Douglas W. Reeve's research works (Identification of 4-chloro-3-hydroxy-2H-pyran-2-one).

Sources

Comparative

A Comparative Guide to the Structure-Activity Relationship (SAR) of 4-Chloro-3-hydroxy-2H-pyran-2-one Analogs

For Researchers, Scientists, and Drug Development Professionals The 2H-pyran-2-one scaffold is a privileged heterocyclic motif found in a multitude of natural products and synthetic compounds, exhibiting a broad spectrum...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

The 2H-pyran-2-one scaffold is a privileged heterocyclic motif found in a multitude of natural products and synthetic compounds, exhibiting a broad spectrum of biological activities.[1] The introduction of a chlorine atom at the C4 position and a hydroxyl group at the C3 position of the pyran-2-one ring creates a unique chemical entity with the potential for diverse pharmacological applications. This guide provides an in-depth analysis of the structure-activity relationships (SAR) of 4-Chloro-3-hydroxy-2H-pyran-2-one analogs, offering a comparative overview of their synthesis, biological evaluation, and the influence of various structural modifications on their activity.

The 4-Chloro-3-hydroxy-2H-pyran-2-one Core: Synthesis and Chemical Features

The synthesis of 4-Chloro-3-hydroxy-2H-pyran-2-one analogs typically commences with the construction of a 4-hydroxy-2H-pyran-2-one scaffold, which is then subjected to chlorination. A common precursor is dehydroacetic acid (3-acetyl-4-hydroxy-6-methyl-2H-pyran-2-one), a versatile and readily available starting material.[2]

The general synthetic approach involves:

  • Synthesis of the 4-hydroxy-2H-pyran-2-one core: This can be achieved through various condensation reactions. For instance, the reaction of an active methylene compound with a β-keto ester can yield the pyranone ring.

  • Chlorination: The 4-hydroxy group can be converted to a chloro group using a suitable chlorinating agent, such as phosphorus oxychloride or thionyl chloride.

The presence of the electron-withdrawing chlorine atom at C4 and the electron-donating hydroxyl group at C3 significantly influences the electronic properties of the pyran-2-one ring, impacting its reactivity and interaction with biological targets.

Structure-Activity Relationship (SAR) Insights

The biological activity of 4-Chloro-3-hydroxy-2H-pyran-2-one analogs is profoundly influenced by the nature and position of substituents on the pyran-2-one ring. The following sections delineate the SAR based on available data for related pyranone derivatives.

Anticancer Activity

Analogs of the 2H-pyran-2-one scaffold have demonstrated significant cytotoxic activity against various cancer cell lines.[3] The SAR for anticancer activity can be summarized as follows:

  • Substitution at C6: The introduction of various substituents at the C6 position has been explored to modulate anticancer potency. For instance, in a series of 4-amino-2H-pyran-2-one analogs, a styryl group at C6 showed notable activity.

  • Substitution at C4: The nature of the substituent at the C4 position is critical. While this guide focuses on 4-chloro analogs, it is worth noting that in other series, amino and sulfonyl groups have been investigated. For example, a 6-methyl-4-((2-(naphthalen-1-yl)ethyl)sulfonyl)-2H-pyran-2-one analog displayed potent cytotoxic activity against murine leukemia (L1210) and human cervix carcinoma (HeLa) cells, with IC50 values of 0.95 and 2.9 µM, respectively.[3] In contrast, a 4-amino analog with an indolylethyl group showed significantly lower activity.[3] This suggests that an electron-withdrawing sulfonyl group at C4 may be more favorable for anticancer activity than an electron-donating amino group in certain contexts.

The proposed mechanism of action for some pyran-containing compounds involves the inhibition of key enzymes in cancer progression, such as cyclin-dependent kinase 2 (CDK2).[4][5]

Antimicrobial Activity

Pyranone derivatives have also been investigated for their antibacterial and antifungal properties. The SAR for antimicrobial activity reveals the following trends:

  • Influence of Substituents: The antimicrobial efficacy is highly dependent on the substitution pattern. For instance, in a series of 4H-pyran derivatives, compounds with a 2-chloro-3-hydroxyphenyl group at C4 exhibited notable antibacterial activity.[4]

  • Fused Ring Systems: The fusion of the pyran ring with other heterocyclic systems can enhance antimicrobial potential. For example, pyran-fused biscoumarins have been synthesized and investigated for their biological activities.[6]

The mechanism of antimicrobial action is believed to involve the disruption of microbial cell membranes or the inhibition of essential enzymes.

Comparative Biological Activity Data

The following table summarizes the biological activity of representative 2H-pyran-2-one analogs to provide a comparative perspective. It is important to note that direct comparative data for a series of 4-Chloro-3-hydroxy-2H-pyran-2-one analogs is limited in the public domain, and the data below is for structurally related compounds.

Compound IDR (C6)X (C4)Biological ActivityCell Line/OrganismIC50/EC50 (µM)Reference
1 Methyl-(SO2)-(CH2)2-NaphthylAnticancerL1210 (Murine Leukemia)0.95[3]
HeLa (Cervix Carcinoma)2.9[3]
2 Methyl-NH-(CH2)2-IndoleAnticancerCEM (Human T Lymphocyte)25-50[3]
3 Methyl-NH-Ph-4-OCH3AnticancerNot Specified>100
4 Phenyl-NH-Ph-4-BrAnticancerNot Specified>100

Experimental Protocols

To ensure scientific integrity and reproducibility, detailed experimental protocols are essential. The following are standard assays used to evaluate the biological activity of pyranone analogs.

Anticancer Activity: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method to assess cell viability.

Procedure:

  • Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5,000-10,000 cells/well and allowed to adhere overnight.

  • Compound Treatment: The test compounds are dissolved in DMSO and added to the wells in a range of concentrations. Control wells receive only the vehicle (DMSO).

  • Incubation: The plates are incubated for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

  • MTT Addition: MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours.

  • Formazan Solubilization: The medium is removed, and DMSO is added to dissolve the formazan crystals.

  • Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader. The IC50 value is calculated as the concentration of the compound that inhibits cell growth by 50%.

Antimicrobial Activity: Broth Microdilution Assay

This assay determines the minimum inhibitory concentration (MIC) of a compound against a specific microorganism.

Procedure:

  • Compound Preparation: The test compounds are serially diluted in a suitable broth medium in a 96-well microtiter plate.

  • Inoculum Preparation: A standardized suspension of the test microorganism is prepared.

  • Inoculation: Each well is inoculated with the microbial suspension.

  • Incubation: The plates are incubated at an appropriate temperature and duration for the specific microorganism.

  • MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Visualizing the SAR Workflow

The following diagram illustrates the general workflow for conducting SAR studies on 4-Chloro-3-hydroxy-2H-pyran-2-one analogs.

SAR_Workflow cluster_synthesis Synthesis & Diversification cluster_evaluation Biological Evaluation cluster_analysis Data Analysis & SAR Start 4-Hydroxy-2H-pyran-2-one Core Synthesis Chlorination Chlorination at C4 Start->Chlorination Diversification Modification at C6 & other positions Chlorination->Diversification Anticancer Anticancer Assays (e.g., MTT) Diversification->Anticancer Test Analogs Antimicrobial Antimicrobial Assays (e.g., MIC) Diversification->Antimicrobial Enzyme Enzyme Inhibition Assays Diversification->Enzyme Data Collect & Analyze Biological Data Anticancer->Data Antimicrobial->Data Enzyme->Data SAR Establish Structure-Activity Relationships Data->SAR Lead Identify Lead Compounds for Optimization SAR->Lead Lead->Diversification Iterative Optimization

Sources

Safety & Regulatory Compliance

Safety

4-Chloro-3-hydroxy-2H-pyran-2-one proper disposal procedures

Comprehensive Laboratory Guide: Handling and Disposal of 4-Chloro-3-hydroxy-2H-pyran-2-one As a Senior Application Scientist, I frequently oversee the integration of reactive intermediates like 4-chloro-3-hydroxy-2H-pyra...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Comprehensive Laboratory Guide: Handling and Disposal of 4-Chloro-3-hydroxy-2H-pyran-2-one

As a Senior Application Scientist, I frequently oversee the integration of reactive intermediates like 4-chloro-3-hydroxy-2H-pyran-2-one (also known as 4-chloro-3-hydroxy-2-pyrone) into complex synthetic workflows, such as the synthesis of highly functionalized 2-pyrones via nucleophilic addition pathways[1]. While its utility in one-pot rearrangement-cyclization reactions is well-documented, its status as a halogenated organic compound necessitates rigorous, uncompromising safety and disposal protocols.

Improper disposal of halogenated organics not only violates Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA) regulations but also poses severe environmental risks, including the generation of highly toxic dioxins during substandard incineration[2]. This guide provides a self-validating, step-by-step operational plan for the safe handling, segregation, and disposal of 4-chloro-3-hydroxy-2H-pyran-2-one, ensuring your laboratory maintains both scientific integrity and regulatory compliance.

Chemical Profile and Hazard Assessment

Before initiating any protocol, we must establish the physical and chemical boundaries of the reagent. 4-Chloro-3-hydroxy-2H-pyran-2-one contains a reactive chlorine atom on the pyrone ring, making it an electron-deficient center susceptible to nucleophilic attack[1]. This reactivity, while synthetically useful, dictates our containment and waste segregation strategy.

Table 1: Chemical Properties and Regulatory Disposal Thresholds

ParameterSpecification / ThresholdOperational Implication
Chemical Class Halogenated Organic CompoundMust be strictly segregated from non-halogenated waste streams[3].
Reactivity Electrophilic; incompatible with strong bases/oxidizersAvoid mixing waste with inorganic bases or peroxides to prevent exothermic reactions[4].
EPA Waste Classification Halogenated Organic Waste (HOC)Subject to strict RCRA "mixed-waste" and "derived-from" rules[2].
Incineration Requirement Rotary Kiln (>1000°C) with Caustic ScrubbingCannot be evaporated or disposed of down the drain[5][6].
Storage Limit (SAA) 180 Days (Standard SAA limit)Waste containers must be dated upon the first drop of waste[5].

Mechanistic Insight: The Causality of Halogenated Waste Segregation

Why do we obsess over segregating halogenated waste from non-halogenated waste? The answer lies in the thermodynamics of waste treatment. When non-halogenated organics are incinerated, they combust relatively cleanly into CO₂ and H₂O. However, the chlorine atom in 4-chloro-3-hydroxy-2H-pyran-2-one alters the combustion profile. If incinerated at standard, lower temperatures, the chlorine radicals recombine with organic fragments to form polychlorinated dibenzo-p-dioxins (PCDDs) and furans (PCDFs)—some of the most toxic compounds known to science.

To prevent this, commercial disposal facilities must process halogenated waste in specialized rotary kiln incinerators operating at extremely high temperatures, followed by caustic scrubbing to neutralize the resulting hydrochloric acid (HCl) gas[6]. Mixing halogenated waste with non-halogenated streams exponentially increases the volume of waste requiring this expensive, specialized treatment, leading to exorbitant disposal costs and unnecessary environmental strain[3].

Operational Plan: Step-by-Step Handling Procedure

Every protocol must be a self-validating system. Do not proceed to the next step unless the verification check is successful.

Phase 1: Preparation and Engineering Controls

  • Verify Environmental Controls: Ensure the chemical fume hood is operational with a face velocity of 80–100 fpm. 4-chloro-3-hydroxy-2H-pyran-2-one must never be handled on an open benchtop[7].

  • PPE Assembly: Don nitrile gloves (double-gloving is recommended for extended handling), a flame-resistant lab coat, and splash goggles.

  • Spill Kit Verification: Confirm the presence of a compatible chemical spill kit (containing inert absorbent material, not combustible sawdust) within a 10-foot radius[5].

Phase 2: Execution and Reaction Quenching

  • Transfer: Use a static-free spatula for solid transfer. If the compound is in solution, use precision glassware to minimize aerosolization.

  • Quenching: If the compound is unreacted at the end of a procedure, quench the reaction mixture carefully. Ensure the final mixture contains less than 20% water if it is to be classified strictly as organic waste; otherwise, prepare it for aqueous halogenated waste segregation[4].

  • Validation Check: Check the pH of the quenched solution. It must be relatively neutral (pH 6-8) before being transferred to a sealed waste container to prevent pressure build-up from incompatible acid/base reactions[4].

Standard Operating Procedure (SOP): Proper Disposal Workflow

Follow these exact steps to dispose of 4-chloro-3-hydroxy-2H-pyran-2-one and its derivatives.

Step 1: Container Selection and Segregation

  • Action: Select a high-density polyethylene (HDPE) or glass waste container that is specifically designated for "Halogenated Organic Waste" .

  • Causality: Halogenated solvents and compounds can degrade certain plastics over time. HDPE provides excellent chemical resistance.

  • Validation Check: Visually inspect the container for a pre-existing label. Never add this compound to a "Non-Halogenated" container[3].

Step 2: Waste Transfer and Labeling

  • Action: Transfer the waste into the container inside the fume hood. Cap the container immediately after use; intentional evaporation is not a legal disposal method[5].

  • Action: Fill out the Hazardous Waste Label completely. List "4-Chloro-3-hydroxy-2H-pyran-2-one" and the exact solvent composition. Do not use abbreviations.

  • Validation Check: Ensure the container is dated the exact moment the first drop of waste enters it.

Step 3: Satellite Accumulation Area (SAA) Storage

  • Action: Store the sealed container in a designated SAA, ideally a ventilated flammable storage cabinet, segregated from strong oxidizers, acids, and bases[4].

  • Validation Check: Verify that the container is not leaking and that secondary containment (a chemically resistant spill tray) is in place.

Step 4: EHS Transfer

  • Action: Submit a waste pickup request to your Environmental Health and Safety (EHS) department before the 180-day regulatory limit expires[5].

  • Causality: EHS must characterize the waste to comply with Department of Transportation (DOT) and EPA regulations before shipping it to a commercial RCRA-permitted treatment facility[2].

Mandatory Visualization: Halogenated Waste Disposal Pathway

The following diagram illustrates the logical flow of 4-chloro-3-hydroxy-2H-pyran-2-one from generation to final destruction, highlighting the critical segregation and high-temperature treatment phases.

DisposalWorkflow A Waste Generation (4-Chloro-3-hydroxy-2H-pyran-2-one) B Segregation (Halogenated Organic Stream) A->B Identify Halogens C Containment & Labeling (HDPE/Glass, Vented SAA) B->C Transfer & Cap D Temporary Storage (< 180 Days Limit) C->D Store in Secondary Containment E EHS / Waste Management Pickup & Characterization D->E Request EHS Pickup F Rotary Kiln Incineration (>1000°C to prevent dioxins) E->F Commercial RCRA Facility G Caustic Scrubbing (Neutralize HCl gas emissions) F->G Exhaust Gas Treatment

Figure 1: Cradle-to-grave disposal workflow for halogenated organic waste.

References

  • "Recent Advances in the Synthesis of 2-Pyrones - PMC - NIH." National Institutes of Health (NIH). [Link]

  • "Hazardous Waste Management Program - Eastern Washington University." Eastern Washington University (EWU).[Link]

  • "Disposal Handbook Guide To Managing Classification And Disposal Of Hazardous Waste At Superfund Sites - EPA." Environmental Protection Agency (EPA). [Link]

  • "Hazardous Materials Disposal Guide | Nipissing University." Nipissing University.[Link]

  • "Laboratory Hazardous Waste Management Guide | UTIA Safety Office." University of Tennessee.[Link]

  • "Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes - epa nepis." Environmental Protection Agency (EPA).[Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-Chloro-3-hydroxy-2H-pyran-2-one
Reactant of Route 2
Reactant of Route 2
4-Chloro-3-hydroxy-2H-pyran-2-one
© Copyright 2026 BenchChem. All Rights Reserved.